Lithium Hydroxide Monohydrate
Description
Contextualization of Lithium Hydroxide (B78521) Monohydrate within Contemporary Chemical Science and Engineering
In the landscape of modern chemical science, lithium hydroxide monohydrate is a critical inorganic compound. camachem.com It is a white, crystalline solid that is soluble in water and to a lesser degree, in ethanol (B145695). camachem.com While it is considered a strong base, it is the weakest among the alkali metal hydroxides. camachem.comatamankimya.com Its significance stems from its role as a precursor in the synthesis of various materials, particularly cathode materials for lithium-ion batteries. scispectrum.inmultichemindia.com The drive for higher energy density and improved performance in batteries for electric vehicles and portable electronics has placed a premium on high-purity this compound. scispectrum.inaquametals.com
Beyond energy storage, its applications extend to the production of high-performance lubricating greases, and as a carbon dioxide absorbent in closed-environment life support systems, such as those in spacecraft and submarines. camachem.commultichemindia.com Its utility in these diverse fields underscores its importance in both fundamental and applied chemical engineering. multichemindia.com
Historical Trajectories and Milestones in this compound Research
Historically, the development and application of this compound have been linked to the broader growth of the lithium industry. Early uses included its role in the production of lithium greases, which are valued for their high-temperature stability and water resistance. atamanchemicals.comnanografi.com A notable historical application was its use as a carbon dioxide absorbent in submarines, a function that later extended to spacecraft. multichemindia.comatamanchemicals.com
A significant turning point in the research and application of this compound was the advent of the lithium-ion battery. The demand for higher energy density cathodes, particularly those with high nickel content like Nickel-Manganese-Cobalt (NMC) and Nickel-Cobalt-Aluminum (NCA) oxides, propelled this compound to the forefront. scispectrum.in Research in the 21st century has increasingly focused on optimizing its production processes for battery-grade purity and on understanding its fundamental properties to enhance battery performance. aquametals.comdatainsightsmarket.com A 2013 experiment at JILA (the Joint Institute for Laboratory Astrophysics) marked a milestone by achieving evaporative cooling of compounds for the first time using hydroxide molecules, a discovery with potential impacts on controlling chemical reactions. atamanchemicals.comamericanelements.com
Current Research Landscape and Emerging Trends Pertaining to this compound
The current research landscape for this compound is dominated by its application in lithium-ion batteries. Key trends include:
High-Purity Synthesis: A major focus is on developing more efficient and environmentally friendly methods to produce battery-grade this compound with minimal impurities. scispectrum.inresearchgate.net This includes advancements in both traditional and novel extraction and purification techniques.
Advanced Cathode Materials: Researchers are actively exploring the use of this compound in the synthesis of next-generation cathode materials, including high-nickel and solid-state battery components. scispectrum.indiscoveryalert.com.au These advanced materials promise higher energy density and longer cycle life for batteries. aquametals.com
Sustainable Production: There is a growing emphasis on sustainable production methods, such as direct lithium extraction (DLE) technologies, which aim to reduce the environmental footprint associated with traditional mining and processing. discoveryalert.com.audatainsightsmarket.com Recycling of lithium from spent batteries to produce lithium hydroxide is also a key area of research. aquametals.com
Process Optimization: Efforts are being made to optimize existing production processes, such as the causticization of lithium carbonate and membrane electrolysis, to improve yield, reduce costs, and minimize waste. nobian.comgoogle.com
The projected surge in demand for electric vehicles and energy storage systems continues to fuel intensive research and development in all aspects of this compound production and application. discoveryalert.com.audatainsightsmarket.com
Scope and Objectives of the Research Inquiry on this compound
The primary objectives of ongoing research into this compound are multifaceted and strategically aligned with technological and environmental goals. A central aim is to enhance the economic viability and sustainability of its production. This involves investigating novel extraction and synthesis routes that minimize energy consumption, water usage, and waste generation. futureenergysystems.ca
Another key objective is to improve the purity and tailor the physical properties of this compound to meet the stringent requirements of advanced battery technologies. mdpi.com Research inquiries often focus on understanding the crystallization process to control particle size and morphology, which can impact its reactivity and handling. futureenergysystems.ca Furthermore, a significant area of investigation is the development of efficient recycling processes to create a circular economy for lithium, thereby reducing reliance on primary resources. aquametals.com Ultimately, the overarching goal is to ensure a stable and sustainable supply of high-quality this compound to support the transition to a more electrified and sustainable future. nobian.com
Physicochemical Properties of this compound
| Property | Value |
| Molecular Formula | LiOH·H₂O |
| Molecular Weight | 41.96 g/mol |
| Appearance | White crystalline solid |
| Melting Point | 462 °C (dehydrates first) |
| Density | 1.51 g/cm³ |
| Solubility in Water | 216 g/L (at 20 °C) |
| Crystal System | Monoclinic |
Source: americanelements.comatamanchemicals.comhimedialabs.com
Common Production Methods for this compound
| Method | Description |
| Causticization of Lithium Carbonate | Lithium carbonate is reacted with calcium hydroxide (lime) to produce lithium hydroxide and a calcium carbonate precipitate. The resulting lithium hydroxide solution is then concentrated and crystallized. chemicalbook.com |
| Sulfate (B86663) Roasting of Spodumene | Spodumene ore is roasted with sulfuric acid, followed by a series of hydrometallurgical steps to produce a lithium sulfate solution. This is then converted to lithium hydroxide. researchgate.net |
| Electrolysis of Lithium Chloride | A solution of lithium chloride is electrolyzed using a membrane cell to produce a lithium hydroxide solution and chlorine gas. nobian.comwipo.int |
Properties
CAS No. |
1310-66-2 |
|---|---|
Molecular Formula |
HLiO·H₂O |
Molecular Weight |
23.951802 |
Synonyms |
Lithium Hydroxide Hydrate; |
Origin of Product |
United States |
Synthetic Methodologies and Process Engineering for Lithium Hydroxide Monohydrate
Industrial-Scale Production Pathways for Lithium Hydroxide (B78521) Monohydrate
The manufacturing of lithium hydroxide monohydrate is achieved through several distinct industrial processes, each with its own set of operational parameters and efficiencies. These pathways begin with various lithium-containing starting materials, including lithium carbonate, natural brines, hard-rock minerals like spodumene, and recycled battery materials.
Conversion of Lithium Carbonate to this compound
A prevalent method for producing this compound is through the causticization of lithium carbonate. This chemical conversion process involves reacting an aqueous solution of lithium carbonate with calcium hydroxide (slaked lime). semanticscholar.orgias.ac.in The reaction yields a solution of lithium hydroxide and a precipitate of calcium carbonate. semanticscholar.org
The process begins with the dissolution of lithium carbonate in water. This solution is then mixed with calcium hydroxide, leading to a precipitation reaction that forms calcium carbonate. semanticscholar.org Following the reaction, the solid calcium carbonate is separated from the lithium hydroxide solution through filtration. The resulting filtrate is then subjected to concentration and crystallization to produce battery-grade this compound. semanticscholar.org Challenges in this method include the need for significant amounts of fresh water and specialized conversion facilities. semanticscholar.org
| Parameter | Value |
| Reactants | Lithium Carbonate (Li₂CO₃), Calcium Hydroxide (Ca(OH)₂) |
| Product | Lithium Hydroxide (LiOH), Calcium Carbonate (CaCO₃) |
| Reaction Temperature | 70–95 °C |
Extraction and Purification from Brine Resources for this compound Synthesis
Lithium-rich brines, found in salars and geothermal deposits, are a significant source for lithium hydroxide production. innovationnewsnetwork.comsaltworkstech.com The traditional method involves pumping the brine into large evaporation ponds. innovationnewsnetwork.comsaltworkstech.com Over time, solar evaporation concentrates the lithium and precipitates other salts. innovationnewsnetwork.com This process can have a lithium recovery rate of around 50%. innovationnewsnetwork.comprocessingmagazine.com After reaching a target concentration, the brine undergoes purification to remove impurities like magnesium and calcium. innovationnewsnetwork.com
A more recent and efficient alternative is Direct Lithium Extraction (DLE). lithiumharvest.comwatertechnologies.com DLE technologies selectively remove lithium ions from the brine, offering faster production, a smaller environmental footprint, and significantly lower water usage compared to evaporation ponds. lithiumharvest.com DLE can achieve lithium recovery yields of upwards of 95%. processingmagazine.com Following extraction and purification, the resulting lithium chloride solution is converted to lithium hydroxide. processingmagazine.comwatertechnologies.com One direct conversion method utilizes a continuous ion exchange process with sodium hydroxide as the reagent, simplifying the flowsheet and reducing chemical consumption. processingmagazine.com
| Technology | Lithium Recovery Rate | Key Features |
| Solar Evaporation | ~50% | Long processing time, high water consumption, large land footprint. innovationnewsnetwork.comprocessingmagazine.com |
| Direct Lithium Extraction (DLE) | >90% | Faster production, lower water usage, smaller environmental footprint. innovationnewsnetwork.comprocessingmagazine.comlithiumharvest.com |
Electrochemical Routes to this compound
Electrochemical methods present a more sustainable pathway for lithium hydroxide production by minimizing the use of chemical reagents. doaj.org Bipolar membrane electrodialysis (BMED) is a prominent technology that directly converts lithium salts, such as lithium chloride or lithium sulfate (B86663), into lithium hydroxide. doaj.orgdntb.gov.uaresearchgate.net
In a BMED system, a lithium chloride solution is fed into the unit. Under an electric field, lithium ions migrate across a cation exchange membrane into a chamber where they combine with hydroxide ions generated from water dissociation at the bipolar membrane, forming a high-purity lithium hydroxide solution. dntb.gov.uaresearchgate.net This process can achieve a lithium hydroxide recovery rate exceeding 90% with a purity of about 95%. mdpi.com The efficiency and energy consumption of this process are influenced by parameters like current density and feed concentration. doaj.orgmdpi.com
| Parameter | Optimal Value | Outcome |
| Current Density | 50 mA/cm² | Current efficiency of 75.86% mdpi.com |
| Initial LiCl Concentration | 1.5 M | Specific energy consumption of 3.65 kWh/kg LiOH mdpi.com |
| LiOH Recovery Rate | >90% | Purity of ~95% mdpi.com |
Production from Spodumene and Other Lithium Ores
Spodumene, a lithium aluminum inosilicate mineral, is a primary hard-rock source for lithium hydroxide. saltworkstech.com The conventional method is the acid roasting process. pall.com This involves first calcining the α-spodumene at approximately 1050-1100 °C to convert it to the more reactive β-spodumene. mdpi.com The β-spodumene is then roasted with concentrated sulfuric acid at around 250 °C. pall.commdpi.com This step forms water-soluble lithium sulfate, which is subsequently leached with water. saltworkstech.com
Alkaline processes offer an alternative to acid roasting. semanticscholar.orgcetem.gov.br In one such method, the spodumene concentrate is roasted with limestone (calcium carbonate) at temperatures between 825 °C and 1050 °C. mdpi.comencyclopedia.pub This forms a clinker containing lithium oxide, which is then leached with water to produce a lithium hydroxide solution that is subsequently filtered and crystallized. semanticscholar.orgcetem.gov.br The alkaline route can achieve a lithium extraction efficiency of 84%. mdpi.com
| Process | Key Steps | Roasting Temperature | Lithium Extraction Efficiency |
| Acid Roasting | Calcination, Sulfuric Acid Roasting, Leaching | 1050-1100 °C (Calcination), 250 °C (Acid Roast) pall.commdpi.com | High (details vary) |
| Alkaline Process | Roasting with Limestone, Leaching, Crystallization | 825-1050 °C mdpi.comencyclopedia.pub | 84% mdpi.com |
Recovery and Synthesis from Spent Lithium-Ion Batteries
Recycling spent lithium-ion batteries provides a crucial secondary source for lithium hydroxide, contributing to a circular economy. ias.ac.inresearchgate.net Both hydrometallurgical and pyrometallurgical processes are employed for this purpose.
Hydrometallurgical recycling involves the collection, discharging, and dismantling of batteries to obtain the "black mass" containing cathode materials. ias.ac.inhydrometaltech.com This black mass is then leached, often with acids, to dissolve the valuable metals. researchgate.net Subsequently, lithium can be selectively recovered and converted into this compound. ias.ac.inresearchgate.net One method involves recovering lithium carbonate from the black mass, which is then causticized with calcium hydroxide to produce this compound with a purity of 99.8%. ias.ac.inresearchgate.net
Pyrometallurgical processes involve high-temperature smelting of the spent batteries. solcrimet.euconsensus.app This can be followed by a chlorination roasting process to extract lithium as lithium chloride, which can then be further refined into battery-grade this compound. solcrimet.eusolvomet.eu Another pyrometallurgical approach uses self-propagating high-temperature synthesis to isolate lithium as lithium oxide, which is then treated with water to produce lithium hydroxide. consensus.appresearchgate.net
| Recycling Route | Process Description | Achieved Purity |
| Hydrometallurgy | Leaching of black mass, selective recovery, and conversion. ias.ac.inresearchgate.netresearchgate.net | 99.8% LiOH·H₂O ias.ac.inresearchgate.net |
| Pyrometallurgy | High-temperature smelting followed by processes like chlorination roasting or SHS. solcrimet.euconsensus.appsolvomet.eu | Can be refined to battery-grade. solvomet.eu |
Advanced Crystallization Techniques for this compound
The final step in the production of high-purity this compound is crystallization. futureenergysystems.ca Advanced crystallization techniques are employed to control crystal size, morphology, and purity, moving beyond traditional evaporative methods which can be energy-intensive. futureenergysystems.cafutureenergysystems.ca
Antisolvent crystallization, also known as drowning-out crystallization, is a promising alternative. researchgate.netkuleuven.be This technique involves the addition of a miscible organic solvent (the antisolvent), such as ethanol (B145695) or isopropanol (B130326), to a concentrated aqueous solution of lithium hydroxide. researchgate.netkuleuven.beresearchgate.net The addition of the antisolvent reduces the solubility of this compound, causing it to precipitate out of the solution. researchgate.net This method has the potential to be more energy-efficient and can yield crystals with different morphologies and solubilities compared to those from simple evaporation. futureenergysystems.caresearchgate.net The process can be designed to include crystallization, downstream processing, and solvent recovery. researchgate.net
| Crystallization Method | Principle | Advantages |
| Evaporative Crystallization | Supersaturation is achieved by evaporating water. futureenergysystems.ca | Traditional, well-understood process. |
| Antisolvent (Drowning-Out) Crystallization | An organic solvent is added to reduce the solubility of LiOH·H₂O. researchgate.netkuleuven.be | Potentially lower energy consumption, can control crystal properties. futureenergysystems.caresearchgate.net |
Controlled Crystallization and Crystal Growth of this compound
Controlled crystallization is a cornerstone in the production of this compound, aiming to produce crystals of a desired size and quality. Evaporative crystallization is a widely employed technique where the solvent, typically water, is removed from a lithium hydroxide solution to achieve supersaturation, leading to nucleation and crystal growth. tandfonline.comcondorchem.com The process can be conducted through various methods, including fresh steam heating, mechanical vapor recompression, or thermal vapor recompression. ebner-co.de
The rate of evaporation is a critical parameter that directly influences the morphology and yield of the crystals. tandfonline.combohrium.com For instance, a higher evaporation rate can lead to the growth of crystals with a larger aspect ratio. tandfonline.com To ensure product consistency, the process is often conducted at controlled low temperatures, which helps prevent sudden temperature drops during discharge that could lead to the formation of excessive fine crystals. etwinternational.com Specialized crystallizers are designed with increased capacity to extend the material's retention time, allowing for better and more uniform crystal formation. etwinternational.com
In one patented method, pure this compound crystals are obtained by crystallizing from a lithium nitrate-containing solution. google.com This is achieved by adding a nearly stoichiometric amount of sodium hydroxide within a controlled temperature range of 70–85 °C. google.com The entire process, from sodium hydroxide addition to the separation of the crystals, is maintained within this specific temperature range to ensure the quality of the final product. google.com Vacuum crystallizers are also frequently used to concentrate the lithium solution, inducing the formation of solid lithium crystals with minimal impurities, a crucial step for achieving battery-grade specifications. condorchem.com
Antisolvent Crystallization Processes for this compound
Antisolvent crystallization, also known as drowning-out crystallization, is an alternative method that reduces the solubility of lithium hydroxide in an aqueous solution by adding a water-miscible organic solvent. mdpi.com This technique is particularly useful for heat-sensitive components as it can be performed near room temperature and can increase the yield for substances whose solubility changes little with temperature. mdpi.com This approach is often considered more energy-efficient and environmentally friendly compared to traditional evaporative methods as it can reduce energy costs and water consumption. futureenergysystems.ca
Various organic solvents, or antisolvents, have been investigated for this process. Alcohols such as ethanol and isopropanol are commonly used. mdpi.comkuleuven.besolvomet.eu The addition of an organic antisolvent to an aqueous solution of an ionic salt is believed to increase the ionic cohesion forces, leading to precipitation. mdpi.com Research has focused on developing ternary phase diagrams for systems like LiOH–water–ethanol to design and optimize the crystallization process, including downstream processing and solvent recovery. researchgate.netsemanticscholar.org
| Antisolvent | System | Key Findings/Observations | Source |
|---|---|---|---|
| Ethanol | LiOH – water–ethanol | Can produce crystals with a mean size of 0.3 mm to 0.4 mm. A concentration of 56.49% ethanol yielded 93.8 g LiOH/kg ethanol. | mdpi.comresearchgate.netsemanticscholar.org |
| Isopropanol | LiOH–water–isopropanol | Used to precipitate solid battery-grade this compound from an aqueous solution. | kuleuven.besolvomet.eu |
Impact of Seed Crystals and Additives on this compound Morphology
The morphology of this compound crystals, which are often flake-like or needle-shaped with rough surfaces, can present challenges for storage and handling due to hygroscopicity and agglomeration. acs.org Controlling the crystal morphology is therefore crucial. The use of additives or modifiers during the crystallization process is a key strategy to modulate crystal growth and shape. acs.org
Research has shown that different types of modifiers can either promote or inhibit crystal growth, depending on their interaction with specific crystal faces. acs.org These modifiers are typically classified into categories such as anionic surfactants, oxygen-rich polymers, hydroxyl-rich polymers, and carboxyl-rich polymers. acs.org The mechanism of action is often related to electrostatic interactions between the additive and the crystal surface, where the electronegativity of the crystal surface plays a significant role. acs.org
Specific additives have been identified for their distinct effects. For example, TW20 and poly(ethylene glycol) (PEG) have been found to be potent inhibitors of crystal growth. In contrast, anionic surfactants like Sodium Dodecyl Sulfate (SDS) and Sodium Lauryl Sulfate (SLS) act as growth promoters. acs.org By carefully selecting these additives, it is possible to tailor the morphology of the LHM crystals to be more suitable for industrial applications. acs.org
| Additive Type | Specific Additive | Effect on Growth | Source |
|---|---|---|---|
| Oxygen-rich Polymer | TW20 | Inhibitor | acs.org |
| Hydroxyl-rich Polymer | Poly(ethylene glycol) (PEG) | Inhibitor | acs.org |
| Anionic Surfactant | Sodium Dodecyl Sulfate (SDS) | Promoter | acs.org |
| Sodium Lauryl Sulfate (SLS) | Promoter | acs.org |
Continuous Crystallization Processes for this compound
For large-scale industrial production, continuous crystallization processes offer significant advantages in terms of throughput, consistency, and automation. making.commetso.com These systems are designed for stable, uninterrupted operation, which helps to improve process safety and reduce manual labor. etwinternational.com A typical continuous process involves a series of unit operations, including crystallizers, solid-liquid separation equipment, and dryers, often with integrated process stream recycling. metso.com
A continuous pilot plant for lithium hydroxide production successfully operated for 336 hours, processing approximately 100 kg of spodumene concentrate per day. metso.com The process included stages of soda leaching, LiOH conversion, ion exchange for purification, and finally, LiOH crystallization. metso.com The solid-liquid separation was performed using pressure filters and a pusher centrifuge, with the final product dried in a fluidized bed dryer. metso.com This integrated process was capable of producing a high-purity LiOH solution that yielded battery-grade this compound in a single crystallization stage. metso.com
The separation of crystals from the mother liquor is a critical step in a continuous process. Continuous vertical filtering centrifuges are frequently used for this purpose. making.com These centrifuges are suitable for processing crystalline solids, offering high continuous throughput and efficient dewatering and cake washing. making.com The design of piping and control systems is also crucial to prevent clogging from crystallized material and to ensure stable operation. etwinternational.com
Purification and Refinement Strategies for High-Purity this compound
Achieving the high purity required for battery-grade this compound (often ≥99.5%) necessitates effective strategies for removing impurities from precursor solutions and refining the final crystalline product. condorchem.comyoutube.com
Removal of Specific Impurities from this compound Precursors
Lithium-containing brines and ore leach solutions, the primary sources for lithium hydroxide, contain various impurities that must be removed prior to crystallization. solvomet.eunih.gov The most common impurities include alkaline earth metals like magnesium and calcium, as well as other alkali metals such as sodium and potassium. solvomet.euacs.org The separation of lithium from magnesium is particularly challenging due to their similar chemical properties. acs.org
A variety of techniques are employed to remove these specific impurities:
Precipitation: This is a conventional method where chemical reagents are added to precipitate impurities. For instance, lime milk (Ca(OH)₂) is used to precipitate magnesium, and sodium carbonate (Na₂CO₃) is used to remove calcium. nih.govacs.org Sodium silicate (B1173343) has also been shown to be effective, reducing magnesium ion concentration by over 95%. mdpi.com
Solvent Extraction (SX): This technique uses organic extractants to selectively remove metal ions. Acidic extractants like D2EHPA and Versatic Acid 10 can extract magnesium and calcium from concentrated lithium solutions. acs.orgacs.org Synergistic SX systems containing a β-diketone and Cyanex 923 have demonstrated high selectivity for magnesium over lithium, achieving virtually 100% magnesium removal with minimal lithium co-extraction (0.6%). nih.gov
Ion Exchange (IX): Ion exchange resins are highly effective for polishing solutions to remove trace amounts of divalent cations. pall.comgoogle.com This method is often used after initial bulk impurity removal to further reduce calcium and magnesium levels to parts-per-billion (ppb) concentrations, which is necessary for producing high-purity lithium hydroxide. google.com
| Impurity | Removal Method | Reagents/System | Efficiency/Remarks | Source |
|---|---|---|---|---|
| Magnesium (Mg²⁺) | Precipitation | Lime milk (Ca(OH)₂) or Sodium Silicate | Sodium silicate can reduce Mg²⁺ concentration by >95%. | acs.orgmdpi.com |
| Solvent Extraction (SX) | D2EHPA and Versatic Acid 10 | Effective for removing small amounts of Mg²⁺. | acs.orgacs.org | |
| β-diketone and Cyanex 923 | Highly selective; can achieve 100% Mg removal with 0.6% Li co-extraction. | nih.gov | ||
| Calcium (Ca²⁺) | Precipitation | Sodium Carbonate (Na₂CO₃) | A common method in brine processing. | acs.org |
| Solvent Extraction (SX) | P204 (an extractant) | Can lower Ca²⁺ content in solution to 0.01 g/L or below. | google.com | |
| Ion Exchange (IX) | Cationic exchange resins | Used for final polishing to achieve very low Ca²⁺ levels (<150 ppb total Ca and Mg). | pall.comgoogle.com | |
| Sodium (Na⁺), Potassium (K⁺) | Ion Exchange (IX) | Cationic exchange resins | Can effectively separate lithium from sodium. | aben.com.br |
Recrystallization and Separation Processes for this compound
To achieve the stringent purity levels required for applications like battery manufacturing, a single crystallization step is often insufficient. ebner-co.de Therefore, recrystallization is a common and vital refinement strategy. ebner-co.degoogleapis.com This process typically involves an initial crystallization to produce a salt of technical-grade purity. ebner-co.de These crystals are then redissolved, and a second crystallization is performed to produce a final product with significantly higher purity. ebner-co.de
The separation of the purified crystals from the mother liquor is accomplished using equipment such as centrifuges. google.commaking.compall.com Following separation, the crystals are washed to remove any remaining mother liquor and dissolved impurities. google.commin-eng.com
A critical consideration during the entire purification and separation process is the reactivity of lithium hydroxide with carbon dioxide (CO₂) in the atmosphere, which leads to the formation of lithium carbonate (Li₂CO₃) as an impurity. ebner-co.de To prevent this, measures must be taken to ensure the process environment is CO₂-free. This can be achieved by using CO₂-free water, blanketing the solution and crystals with an inert gas like nitrogen during processing and centrifugation, and drying the final crystals in CO₂-free air. ebner-co.de
Advanced Filtration and Drying Technologies for this compound
The production of high-purity this compound necessitates sophisticated filtration and drying technologies to remove impurities and achieve the desired physical properties for battery applications. These technologies are critical in the downstream processing stages, following crystallization, to isolate and dry the final product while preventing contamination and degradation.
Following filtration and purification, the this compound crystals must be carefully dried to remove surface moisture without altering the compound's hydrated state. The drying process is critical as improper techniques can lead to the removal of crystalline water or the formation of lithium carbonate through reaction with atmospheric carbon dioxide. andritz.com
Several advanced drying technologies are utilized in the industry:
Fluid Bed Dryers: These systems use a CO2-free fluidizing gas in a closed loop with controlled humidity. andritz.com This method allows for gentle product handling and can combine drying and cooling in a single unit. Stationary, non-vibrating fluid beds are particularly beneficial for minimizing crystal breakage. andritz.com They are adaptable for a wide range of production capacities, from 50 to 6,000 kg/h . andritz.com
Vacuum Belt Dryers: This technology offers a continuous and automated drying process under a vacuum. mjdryer.com It allows for low-temperature drying (20-200°C), which is crucial for preserving the monohydrate form. mjdryer.com The enclosed system prevents contamination and allows for the online recovery of solvents. mjdryer.com This method is effective in controlling metal impurities and preserving the crystal structure of the product. mjdryer.com
Flash Dryers: While not as gentle as fluid bed or vacuum dryers, flash dryers are also used. Innovations in this area include systems that utilize tail gas circulation to improve energy efficiency.
Process Optimization and Scalability Considerations in this compound Manufacturing
Optimizing the manufacturing process for this compound is crucial for meeting the increasing demand from the battery industry while ensuring economic viability and minimizing environmental impact. This involves a multi-faceted approach focusing on improving reaction yields, reducing energy consumption, conducting thorough economic analyses of different production routes, and integrating sustainable engineering principles.
Yield Enhancement and Energy Efficiency in this compound Production
Efforts to enhance yield and improve energy efficiency are centered on optimizing both chemical conversion steps and physical processing operations. Traditional methods, such as the reaction of lithium carbonate with calcium hydroxide, are often characterized by high energy consumption and significant waste generation. patsnap.com
Several strategies and advanced technologies are being implemented to address these challenges:
Process Intensification: This involves designing more compact and efficient reactors, such as continuous flow reactors, which offer better control over reaction conditions and more efficient heat transfer compared to batch processing. patsnap.com
Electrochemical Methods: Bipolar membrane electrodialysis (BMED) is a promising technology for converting lithium salts directly into lithium hydroxide. mdpi.com This method can achieve high current efficiency and significantly lower specific energy consumption compared to traditional causticizing methods. mdpi.com For instance, under optimal conditions, BMED can achieve a specific energy consumption of 3.65 kWh/kg of lithium hydroxide. mdpi.com
Direct Lithium Extraction (DLE) and Conversion (DLC): DLE technologies bypass the need for large evaporation ponds in brine-based production, while DLC processes simplify the conversion of lithium chloride to lithium hydroxide, reducing chemical and energy consumption. watertechnologies.com Some innovative approaches utilize direct lithium extraction from clay minerals using a sodium chloride solution, which operates at lower temperatures (80-100°C) compared to traditional methods (800-900°C), resulting in approximately 33% less energy consumption. patsnap.com
Optimized Crystallization and Drying: A new process for producing this compound from a lithium sulfate solution involves cooling and freezing the mixed solution to -10 to -5 °C to separate sodium sulfate, thereby improving the yield and purity of the final product. google.com This method is reported to shorten the process route and reduce production costs. google.com
The distribution of energy consumption across the manufacturing process highlights key areas for optimization. Typically, chemical conversion accounts for 40-45% of the total energy, purification and crystallization consume 25-30%, mineral processing represents 15-20%, and drying and packaging make up the remaining 10-15%. patsnap.com
Techno-Economic Analyses of this compound Synthesis Routes
Conventional production from spodumene ore via the sulfuric acid roasting process has been a dominant route. However, the conversion of the mined concentrate to battery-grade lithium hydroxide can cost an additional 2,500 per metric ton. nrel.gov For brine-based operations using traditional evaporation methods, production costs average around $5,580 per metric ton of lithium carbonate equivalent (LCE), with only about 50% of the original lithium content being recovered. nrel.gov
Newer technologies are being developed to improve the economic outlook:
Bipolar Membrane Electrodialysis (BMED): A techno-economic analysis of BMED for producing lithium hydroxide from lithium chloride shows a significant cost advantage over the mainstream lithium sulfate causticizing method. The processing cost for the BMED method is estimated at approximately $367.5 USD per ton of LiOH, compared to about $995 USD per ton for the conventional causticizing process. mdpi.com
The following table provides a comparative overview of the estimated production costs for different synthesis routes.
Sustainable Engineering Principles in this compound Production
The increasing demand for this compound, driven by the growth of the electric vehicle market, has placed a greater emphasis on the environmental sustainability of its production. aalto.firesearchgate.net Sustainable engineering principles are being integrated into the manufacturing process to minimize the environmental footprint, focusing on reducing greenhouse gas emissions, water consumption, and waste generation.
Life Cycle Assessments (LCAs) are critical tools for evaluating the environmental impact of different production routes. aalto.firesearchgate.net An LCA comparing the conventional sulfuric acid roasting process with a newer soda leaching process for producing this compound from spodumene concentrate revealed that the soda leaching process has lower environmental impacts across all observed categories. aalto.firesearchgate.netaalto.fi Specifically, the global warming potential of the soda leaching process was found to be approximately 33% lower than that of the sulfuric acid roasting process. aalto.firesearchgate.netaalto.fi
Key areas of focus for sustainable production include:
Reducing Greenhouse Gas Emissions: The production of one tonne of this compound can generate a significant carbon footprint. For example, one process was calculated to have a total carbon footprint of 9.4 tonnes of CO2 equivalent per tonne of product, with energy use accounting for 61% of the total CO2 emissions. theseus.fi The transition to renewable energy sources for process heat and electricity is a critical step in decarbonization. theseus.fi
Waste Reduction and Valorization: The conventional causticizing process for producing lithium hydroxide from lithium carbonate generates significant quantities of byproducts like calcium carbonate. patsnap.com Newer, more direct conversion methods aim to reduce or eliminate the need for such reagents. watertechnologies.com Additionally, research is being conducted on high-efficiency, economically viable approaches to produce this compound from waste battery liquor, promoting a circular economy.
Alternative Reagents and Processes: A patented method involves reacting a concentrated potassium hydroxide solution with a concentrated lithium chloride solution. This circular process aims to minimize waste, avoid the consumption of reagents like lime and soda ash, and has a significantly lower energy consumption. min-eng.com
The following table summarizes the environmental impact comparison between the sulfuric acid roasting and soda leaching processes.
Advanced Characterization and Structural Elucidation of Lithium Hydroxide Monohydrate
Spectroscopic Investigations of Lithium Hydroxide (B78521) Monohydrate
The elucidation of the molecular and crystal structure of lithium hydroxide monohydrate (LiOH·H₂O) has been significantly advanced through various spectroscopic techniques. These methods provide detailed insights into vibrational modes, bonding environments, and surface characteristics of the compound.
Nuclear Magnetic Resonance (NMR) Spectroscopy for Lithium and Proton Environments in this compound
Solid-state Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for probing the local environments of lithium and protons in lithium hydroxide. Studies utilizing ¹H, ²H, and ¹⁷O NMR have provided specific details about the origin and chemical state of these nuclei within the structure.
¹H solid-state NMR spectra of LiOH show a characteristic dominant resonance at approximately -1.5 ppm. nih.govresearchgate.net Quantitative ¹H NMR has been used to distinguish LiOH from side products like lithium formate (B1220265) and acetate (B1210297) in battery chemistries, where LiOH formation presents a single, clean resonance. soton.ac.uk The stability of LiOH has also been confirmed by soaking it in solvents like dimethoxyethane (DME) and dimethyl sulfoxide (B87167) (DMSO) for extended periods, with ¹H NMR spectra showing the compound remained chemically unchanged. researchgate.netsoton.ac.uk
To determine the source of the proton in LiOH formed in certain electrochemical systems, isotopic labeling studies have been conducted. Using deuterium (B1214612) oxide (D₂O), ²H NMR spectra revealed a distinct first-order quadrupolar-broadened line shape characteristic of LiOD, confirming that water is the proton source for LiOH formation. nih.gov
Furthermore, ¹⁷O NMR spectroscopy has been employed to verify the oxygen source in LiOH. By enriching either the gaseous O₂ or the H₂O with ¹⁷O, the resulting spectra in both cases showed a resonance around -50 ppm. nih.gov This signal exhibits a characteristic second-order quadrupolar line shape, which is definitively ascribed to the oxygen in LiOH. nih.gov
| Nucleus | Technique | Observed Chemical Shift (ppm) | Key Findings |
|---|---|---|---|
| ¹H | Solid-State NMR | -1.5 | Characteristic resonance for LiOH. nih.govresearchgate.net |
| ²H | Solid-State NMR | Distinct quadrupolar line shape | Confirmed water as the proton source in LiOH formation. nih.gov |
| ¹⁷O | Solid-State NMR | ~ -50 | Characteristic resonance for LiOH, confirming oxygen source. nih.gov |
X-ray Photoelectron Spectroscopy (XPS) for Surface Chemistry and Oxidation States of this compound
X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique used to analyze the elemental composition and chemical (oxidation) states of the top few nanometers of a material. wikipedia.org It is particularly useful for studying the surface chemistry of lithium compounds, which are often reactive.
For lithium hydroxide, the oxidation states of the constituent elements are Li⁺, O²⁻, and H⁺. webqc.org XPS analysis focuses on the core-level binding energies of the elements, primarily Li 1s and O 1s. The O 1s spectrum is crucial for distinguishing between different lithium-oxygen species that may be present on a surface, such as lithium oxide (Li₂O), lithium peroxide (Li₂O₂), and lithium hydroxide (LiOH). researchgate.netacs.orgresearchgate.net
Studies on lithium surfaces exposed to air or water vapor show the formation of a mixture of Li₂O and LiOH. mdpi.comelsevierpure.com The O 1s peak for LiOH is found at a different binding energy than that for Li₂O. However, accurate phase identification can be challenging due to surface charging effects, which can shift the binding energies. acs.org For phases like LiOH and Li₂O₂, where the binding energy separations between O 1s and Li 1s core levels are nearly identical, X-ray excited valence-band spectra may be required for unambiguous identification. acs.org
The presence of water is a key factor in the formation of LiOH on lithium-containing surfaces. XPS studies confirm that exposure to water vapor leads to the growth of a LiOH peak in the O 1s region. researchgate.netelsevierpure.com In studies of surface films on lithium electrodes, the presence of water was found to enrich the surface films with LiOH and Li₂O. elsevierpure.com
Near-Infrared (NIR) Spectroscopic Analysis for Hydration Behavior
Near-infrared (NIR) spectroscopy is an effective non-destructive technique for studying the hydration behavior of lithium hydroxide. acs.orgnih.gov This method is sensitive to the overtone and combination bands of O-H vibrations, providing distinct information about the state of hydroxyl groups and water molecules. nih.gov
The NIR spectrum of this compound (LiOH·H₂O) is characterized by two primary absorption bands located at approximately 7137 cm⁻¹ and 6970 cm⁻¹. acs.orgnih.govresearchgate.net The band at 7137 cm⁻¹ is assigned to the first overtone of the interlayer hydroxyl (OH⁻) groups, while the band at 6970 cm⁻¹ is assigned to the first overtone of the water of crystallization (H₂O) molecules that are coordinated to the lithium ions (Li⁺). acs.orgnih.govresearchgate.net
A notable feature of the LiOH·H₂O spectrum is the sharpness of the absorption band for the coordinated water at 6970 cm⁻¹. acs.orgnih.gov This contrasts with the typically broad absorption bands observed for liquid water. nih.gov The sharpness of this band indicates that the rotational movement of the water molecules directly coordinated to Li⁺ is restricted due to the formation of hydrogen bonds within the crystal structure. acs.orgnih.gov
NIR spectroscopy can also clearly distinguish between the monohydrate and anhydrous forms of lithium hydroxide. Anhydrous LiOH displays two different absorption bands at 7340 cm⁻¹ and 7171 cm⁻¹, which are assigned to the first overtone of surface hydroxyls and interlayer hydroxyls, respectively. acs.orgnih.gov These distinct spectral signatures allow for the monitoring of the crystalline phase transition from anhydrous LiOH to LiOH·H₂O during hydration processes. acs.orgnih.gov
| Compound | NIR Absorption Band (cm⁻¹) | Assignment (First Overtone) |
|---|---|---|
| This compound (LiOH·H₂O) | 7137 | Interlayer OH⁻ groups acs.orgnih.gov |
| 6970 | Coordinated H₂O molecules acs.orgnih.gov | |
| Anhydrous Lithium Hydroxide (LiOH) | 7340 | Surface OH⁻ groups acs.orgnih.gov |
| 7171 | Interlayer OH⁻ groups acs.orgnih.gov |
Diffraction-Based Structural Analyses of this compound
Diffraction techniques are fundamental to determining the precise arrangement of atoms within a crystalline solid. For this compound, X-ray diffraction has provided the definitive structural model.
Single-Crystal and Powder X-ray Diffraction (XRD) for Crystal Structure Determination of this compound
The crystal structure of this compound has been determined using both single-crystal and powder X-ray diffraction (XRD). aip.orgaip.org These analyses have established that LiOH·H₂O crystallizes in the monoclinic prismatic system. chemicalbook.com
The structure consists of lithium (Li⁺) ions each at the center of a slightly distorted tetrahedron of oxygen atoms. aip.orgchemicalbook.com Two of these oxygen atoms are from hydroxyl (OH⁻) ions and two are from water (H₂O) molecules. aip.orgaip.org The structure features pairs of these tetrahedra that share an edge, forming unending chains that extend along the c-axis. chemicalbook.com These chains are then linked to adjacent chains by strong hydrogen bonds. aip.org The Li-O bond lengths for Li⁺-OH⁻ and Li⁺-OH₂ have been reported as 1.982 Å and 1.966 Å, respectively. acs.org
Powder XRD is routinely used to identify the crystalline phases of lithium hydroxide. The diffraction pattern of LiOH·H₂O is distinct from that of anhydrous LiOH. mdpi.com For example, during the thermal dehydration of LiOH·H₂O, the disappearance of its characteristic peaks and the emergence of peaks corresponding to anhydrous LiOH, such as the one at a d-spacing of 2.74 Å, can be monitored. mdpi.com
Operando XRD studies have been employed to track the formation and decomposition of crystalline LiOH in real-time during electrochemical processes. acs.org These studies have sometimes revealed anisotropic broadening of the XRD reflections, such as the {101} reflection appearing broader than others. This suggests the formation of platelet-shaped LiOH crystallites with a specific orientation. acs.org XRD can also be used to study polymorphism, where different crystallization methods can lead to different crystalline forms of LiOH·H₂O with observable differences in their diffraction patterns. researchgate.net
| Structural Parameter | Value/Description | Source |
|---|---|---|
| Crystal System | Monoclinic Prismatic | chemicalbook.com |
| Coordination Geometry | Each Li⁺ is tetrahedrally coordinated by two OH⁻ and two H₂O oxygens. | aip.orgaip.org |
| Li-O Bond Length (Li⁺-OH⁻) | 1.982 Å | acs.org |
| Li-O Bond Length (Li⁺-OH₂) | 1.966 Å | acs.org |
| Key Structural Feature | Chains of paired tetrahedra linked by strong hydrogen bonds. | aip.orgchemicalbook.com |
Neutron Diffraction Studies of Hydrogen Atom Positions in this compound
Neutron diffraction has been instrumental in precisely locating the hydrogen atoms within the crystal structure of this compound (LiOH·H₂O), a task that is challenging for X-ray diffraction due to the low scattering power of hydrogen. nanografi.com These studies have provided a definitive understanding of the hydrogen bonding network and the geometry of the water molecules and hydroxyl ions within the lattice.
The crystal structure of this compound is monoclinic. chemicalbook.comiucr.org Each lithium atom is tetrahedrally coordinated by four oxygen atoms—two from hydroxyl groups and two from water molecules. iucr.org These tetrahedra share edges to form pairs, which then share corners to create chains running along the c-axis direction. These chains are subsequently linked by hydrogen bonds. iucr.org
The precise location of hydrogen atoms is critical for understanding the physical and chemical properties of this compound, including its vibrational spectra and its behavior in various applications. nanografi.com
High-Resolution Electron Diffraction for Nanocrystalline this compound
High-resolution electron diffraction (HRED) is a powerful technique for the structural analysis of nanocrystalline materials, offering the advantage of being able to study extremely small crystals that are not suitable for single-crystal X-ray or neutron diffraction. nih.govnih.gov For nanocrystalline this compound, HRED can provide detailed information about the crystal structure, lattice parameters, and the presence of any structural defects or variations at the nanoscale.
While specific HRED studies focused solely on nanocrystalline LiOH·H₂O are not extensively detailed in the provided search results, the principles of the technique can be applied. HRED patterns from nanocrystals would consist of diffraction rings or spots, from which the crystal lattice parameters can be determined. The intensity of these diffraction features can be used to refine the atomic positions within the unit cell.
Electron diffraction is particularly sensitive to the electrostatic potential within the crystal, which is influenced by the arrangement of both heavy and light atoms. This makes it a complementary technique to X-ray and neutron diffraction for a complete structural characterization. nih.gov In the context of nanocrystalline materials, HRED can reveal information about surface structures and how they might differ from the bulk, which is crucial for understanding the reactivity and performance of nanomaterials. The development of low-dose electron diffraction techniques is particularly important for studying beam-sensitive materials like hydrates to minimize radiation damage during the experiment. nih.govnih.gov
Microscopic and Morphological Characterization of this compound
Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) for Microstructure and Morphology of this compound
Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are essential tools for investigating the microstructure and morphology of this compound at the micro and nano-scale. jeolusa.comamazonaws.commdpi.com These techniques provide direct visualization of particle size, shape, and surface features, which are critical parameters influencing the material's properties and performance in various applications.
SEM analysis of bulk this compound often reveals aggregated particles with large diameters, sometimes ranging from 300 nm to 1 µm. nanografi.com The morphology can be influenced by the synthesis method and any subsequent treatments. For instance, increasing the reaction temperature during the conversion of this compound can lead to rougher interfaces. researchgate.net
When dispersed on substrates or within composites, the morphology of LiOH·H₂O can be significantly different. For example, when supported on carbon nanospheres or nanotubes, LiOH·H₂O particles can be well-dispersed with nanoscale dimensions (e.g., 5–15 nm). researchgate.netazooptics.com This high dispersion is crucial for applications such as thermochemical heat storage, as it enhances the reaction rates. researchgate.net
TEM provides higher resolution imaging, allowing for the characterization of individual nanocrystals and their crystallographic features. amazonaws.com For nanocrystalline LiOH·H₂O, TEM can reveal the primary particle size and shape, as well as the state of agglomeration. This is particularly important for understanding the material's reactivity, as smaller, well-dispersed particles offer a higher surface area for reactions. The combination of SEM and TEM provides a comprehensive understanding of the material's morphology from the micrometer to the nanometer scale. amazonaws.commdpi.com
Atomic Force Microscopy (AFM) for Surface Topography and Growth Mechanisms of this compound
Atomic Force Microscopy (AFM) is a high-resolution scanning probe microscopy technique that provides three-dimensional topographical information about a material's surface at the nanoscale. chalcogen.roresearchgate.net It is a powerful tool for studying the surface morphology, roughness, and growth mechanisms of crystalline materials like this compound. nih.gov
AFM can be used to visualize the surface of LiOH·H₂O crystals with high precision, revealing details about surface defects, step edges, and growth spirals. This information is invaluable for understanding the crystal growth process from solution or during phase transformations. By imaging the surface at different stages of growth or reaction, the mechanisms of nucleation and growth can be elucidated. chalcogen.ro
The quantitative data obtained from AFM, such as surface roughness parameters (e.g., Ra, Rq), can be correlated with the material's processing conditions and its performance in specific applications. nih.gov For instance, the surface topography can influence the kinetics of dehydration and hydration reactions, which is critical for its use in thermochemical energy storage.
While specific AFM studies detailing the growth mechanisms of LiOH·H₂O are not extensively covered in the provided results, the application of AFM to similar crystalline materials demonstrates its potential. nih.govresearchgate.netresearchgate.net For example, in situ AFM can be employed to monitor the dynamic processes of crystal growth or dissolution in real-time, providing direct insights into the underlying mechanisms at the molecular level. researchgate.net
Thermal and Phase Transition Studies of this compound
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) for Hydration/Dehydration Kinetics and Phase Transformations of this compound
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are fundamental thermal analysis techniques used to study the hydration/dehydration kinetics and phase transformations of this compound. TGA measures the change in mass of a sample as a function of temperature or time, while DSC measures the heat flow into or out of a sample as it is heated or cooled. rsc.org
The dehydration of this compound (LiOH·H₂O) to anhydrous lithium hydroxide (LiOH) is a key process that can be precisely monitored by TGA. The weight loss observed in the TGA curve corresponds to the loss of one water molecule per formula unit. This dehydration process typically begins at temperatures above room temperature and becomes rapid above 70°C, with the characteristic peak of the monohydrate disappearing by around 108°C. researchgate.net Studies have identified two distinct dehydration reactions for LiOH·H₂O in an argon atmosphere. iaea.org
DSC analysis complements TGA by providing information about the energetics of these processes. The dehydration of LiOH·H₂O is an endothermic process, and the DSC curve will show a corresponding endothermic peak. For instance, it has been found that this compound dehydrates at 337 K (64°C) with an endothermic heat of 1,440 kJ/kg-LiOH·H₂O. rsc.org The peak temperature and the enthalpy of the transition can be used to characterize the material and study the kinetics of the reaction.
Kinetic parameters, such as the apparent activation energy for dehydration, can be determined from TGA data. The apparent activation energy for the dehydration of LiOH·H₂O has been reported to be 51.7 kJ/mol in the conversion ranges of 0.4-0.7. rsc.org These kinetic studies are crucial for understanding and optimizing processes where the hydration state of lithium hydroxide is important, such as in the synthesis of cathode materials for lithium-ion batteries. iaea.org
The subsequent decomposition of anhydrous LiOH to lithium oxide (Li₂O) occurs at higher temperatures. researchgate.net The thermal decomposition of LiOH(s) to Li₂O(s) and H₂O(g) has been studied over the temperature range of 530-690 K (257-417°C). researchgate.net The apparent activation energy for this decomposition is approximately 29.5 kcal/mol. researchgate.net
Below is a data table summarizing the key thermal events for this compound based on TGA and DSC studies.
| Thermal Event | Temperature Range | Technique | Observation | Enthalpy/Activation Energy |
| Dehydration of LiOH·H₂O | >70°C - 108°C researchgate.net | TGA/DSC | Endothermic weight loss corresponding to one water molecule. | 1,440 kJ/kg-LiOH·H₂O rsc.org |
| Dehydration of LiOH·H₂O | - | TGA | - | Apparent activation energy: 51.7 kJ/mol rsc.org |
| Decomposition of LiOH | 530 - 690 K (257 - 417°C) researchgate.net | Mass Spectrometry | Formation of Li₂O and H₂O(g). | Apparent activation energy: 29.5 kcal/mol researchgate.net |
High-Pressure and Low-Temperature Phase Behavior of this compound
The behavior of this compound (LiOH·H₂O) under conditions of high pressure and low temperature reveals significant insights into its structural stability and phase transitions.
Under ambient conditions, this compound exists as a stable crystalline solid. However, the application of high pressure induces a solid-state phase transition. Computational studies employing ab initio Car-Parrinello molecular dynamics simulations have explored the free energy surface of the this compound crystal, identifying a high-pressure phase. nih.gov This transition involves a rearrangement of the crystal lattice and is influenced by the two types of hydrogen bonds present in the structure: water-water and hydroxyl-water interactions. nih.gov While the existence of this high-pressure phase is established, specific pressure and temperature data for the transition are not extensively detailed in the available literature.
The pressure-temperature (P-T) diagram for the equilibrium between lithium hydroxide (LiOH) and its monohydrate (LiOH·H₂O) has been investigated, particularly in the context of hydration and dehydration reactions. These studies provide data on the conditions under which the monohydrate becomes stable or decomposes. For instance, at a steam pressure of 9 kPa, a maximum hydration reaction rate to form the monohydrate is observed at 47 °C. mjdryer.com The dehydration of the monohydrate is also temperature and pressure-dependent, with the reaction proceeding when the conditions shift to favor the anhydrous form. mdpi.com
Investigations into the low-temperature behavior of this compound have included heat capacity measurements down to 15 K. acs.orgacs.org These studies are crucial for understanding the thermodynamic properties at reduced temperatures and for calculating key thermodynamic functions. While these measurements provide valuable data on the compound's thermal properties at low temperatures, they have not indicated the presence of any low-temperature phase transitions.
The following table summarizes the key aspects of the phase behavior of this compound under varying conditions:
| Condition | Observation | Method of Study |
| High Pressure | Induces a solid-state phase transition. nih.gov | Ab initio Car-Parrinello molecular dynamics simulations. nih.gov |
| Varying Pressure and Temperature | Equilibrium between LiOH and LiOH·H₂O is dependent on P-T conditions. mdpi.com | Experimental measurement of hydration/dehydration reactions. mdpi.com |
| Low Temperature (down to 15 K) | No phase transitions observed; heat capacity data obtained. acs.orgacs.org | Calorimetry. acs.orgacs.org |
Enthalpy and Entropy Changes Associated with this compound Transformations
The transformations of this compound, particularly its dehydration, are accompanied by distinct changes in enthalpy (ΔH) and entropy (ΔS). These thermodynamic quantities are fundamental to understanding the energetics and spontaneity of these processes.
The most significant transformation for this compound is its dehydration to anhydrous lithium hydroxide and water. This process is endothermic, requiring an input of energy to break the bonds holding the water molecule within the crystal lattice. The enthalpy of dehydration has been determined to be 1,440 kJ/kg of LiOH·H₂O at 337 K (64 °C). researchgate.netscientific.net
The standard entropy of solid this compound has been determined to be 82.81 J·mol⁻¹·K⁻¹. acs.orgacs.org This value, along with the standard entropies of anhydrous lithium hydroxide and water, can be used to calculate the entropy change for the dehydration reaction. The positive entropy change for dehydration reflects the transition from a more ordered crystalline solid to a less ordered state with the release of a gas (water vapor).
The key thermodynamic data for the dehydration of this compound are presented in the table below:
| Thermodynamic Parameter | Value | Conditions |
| Enthalpy of Dehydration (ΔH) | 60.42 kJ/mol | 337 K |
| Standard Molar Entropy (S°) of LiOH·H₂O(s) | 82.81 J·mol⁻¹·K⁻¹ | Standard Conditions |
Note: The molar enthalpy of dehydration was calculated from the value of 1,440 kJ/kg and the molar mass of LiOH·H₂O (41.96 g/mol ).
Theoretical and Computational Chemistry of Lithium Hydroxide Monohydrate
Molecular and Lattice Dynamics Simulations of Lithium Hydroxide (B78521) Monohydrate
While quantum mechanics describes the electronic structure, molecular and lattice dynamics simulations are used to study the collective motion of atoms and ions over time. These simulations are vital for understanding macroscopic properties and processes such as crystal growth and ion transport.
The growth of crystals like lithium hydroxide monohydrate is a complex process influenced by factors such as temperature, solvent, and the presence of impurities. researchgate.net Computational models are used to simulate this process and predict the final crystal morphology. Theories like the Bravais–Friedel–Donnay–Harker (BFDH) model and the attachment energy (AE) model are foundational in predicting crystal habits based on lattice geometry and intermolecular forces. mdpi.com
Molecular dynamics simulations can provide insights into the mechanisms of crystal growth at an atomic level. These simulations can model the attachment of molecules from a solution onto the crystal surface and the subsequent integration into the lattice. While specific large-scale simulations of LiOH·H₂O crystal growth are not extensively documented in the provided literature, the methodologies are well-established for similar systems. For instance, simulations of lithium hydride (LiH) single crystal growth have been performed using the finite element method to analyze the temperature field, a crucial factor in the crystallization process. mdpi.com
Atomistic simulations are also critical for studying defect formation in crystals. aps.org Intrinsic defects, such as vacancies (missing ions) and interstitials (ions in between regular lattice sites), can be modeled to determine their formation energies and their effects on the crystal's properties. aps.org For example, in the related material lithium niobate, simulation studies have shown that defects like lithium vacancies and niobium antisites are important, whereas oxygen vacancies are not the dominant defect species. aps.org Similar computational approaches can be applied to LiOH·H₂O to understand its defect chemistry, which is crucial for its performance in applications like batteries.
Understanding the mechanisms of ion transport is essential for applications of lithium compounds in energy storage. In solid-state materials, ion transport occurs through the movement of ions within the crystal lattice. The primary charge carriers are often mobile ions like Li⁺, which move through the lattice via specific mechanisms. pkusz.edu.cn
Molecular dynamics simulations are a key tool for investigating these transport mechanisms. rsc.org The main mechanisms for ion transport in crystalline solids include:
Vacancy Mechanism: An ion moves by hopping into an adjacent vacant lattice site. The rate of diffusion depends on the concentration of vacancies and the energy barrier for hopping.
Interstitial Mechanism: An interstitial ion (located between regular lattice sites) moves by hopping to another interstitial site. researchgate.net
Interstitialcy Mechanism: An interstitial ion pushes a nearby lattice ion into an adjacent interstitial site and takes its place on the lattice site.
In materials like this compound, Li⁺ ion transport is expected to be the dominant form of ionic conduction. Simulations can calculate key parameters like the diffusion coefficient and the activation energy for ion hopping. rsc.orgxmu.edu.cn The diffusion pathways are determined by the crystal structure, specifically the arrangement of the anion sublattice, which creates channels and potential wells for the mobile cations. pkusz.edu.cn Studies on various solid-state lithium-ion conductors show that the local structure and the collective motion of ions can significantly influence conductivity. xmu.edu.cn For fast ion conductors, collective diffusion, where the movement of one ion facilitates the movement of others, can be a significant mechanism. xmu.edu.cn
Interfacial Phenomena and Surface Interactions of this compound
The behavior of this compound at interfaces is dictated by a combination of its crystal structure and its interactions with the surrounding environment. Studies combining experimental methods with computational calculations provide insight into these complex phenomena.
Research on the conversion of this compound to lithium carbonate has shown that the morphology and surface characteristics undergo significant changes. Initially, the interfaces of this compound nanoparticles are observed to be smooth. However, the process of dehydration to form anhydrous lithium hydroxide leads to an increase in surface roughness. As the temperature further increases and lithium carbonate forms, the interfaces tend to become smoother again. During this dehydration phase, a reduction in nanoparticle size and a corresponding increase in surface area have been noted.
Intermolecular interactions, such as hydrogen bonding, play a crucial role at the surface. These interactions are particularly significant in the presence of additives that have oxygen-containing functional groups like carboxyl, carbonyl, and hydroxyl groups. Such bonding can help in retarding the aggregation of LiOH·H₂O particles.
Computational studies, including those using Density Functional Theory (DFT) and molecular dynamics, have been employed to understand the surface chemistry at an atomic level. These theoretical models investigate the bonding of species like hydrogen to the lithium hydroxide surface and analyze the resulting chemical transformations. Findings from these computational approaches emphasize the necessity of including polarization effects in dynamic simulations of the Li-O-H system to accurately model its polar-covalent chemistry. Furthermore, comparisons of theoretical and experimental electron density maps indicate that intermolecular bonding within the crystal structure significantly increases the total polarization of the hydroxide ion (OH⁻) and the water molecule.
Thermodynamic Modeling and Phase Equilibria of this compound Systems
Solubility Product and Aqueous Solution Behavior of this compound
This compound is soluble in water, and its solubility is dependent on temperature. In aqueous solutions, it behaves as a strong base, dissociating into lithium (Li⁺) and hydroxide (OH⁻) ions. The high solubility is attributed to strong ion-dipole interactions between the ions and water molecules, as well as the significant hydration energy of the small lithium ion. solubilityofthings.com
The solubility data in water has been critically evaluated in scientific literature, forming the basis for thermodynamic models. acs.org
Table 1: Solubility of this compound in Water
| Temperature (°C) | Solubility (g LiOH / 100g H₂O) |
|---|---|
| 10 | 22.3 |
| 20 | 21.6 |
| 40 | 22.0 |
| 60 | 23.1 |
| 80 | 25.6 |
| 100 | 29.6 |
Note: Data sourced from multiple references. wikipedia.orgparchem.com This table is interactive.
The solubility product constant (Ksp) for LiOH·H₂O(s) can be calculated from its solubility in pure water. acs.orgresearchgate.net Thermodynamic analysis using Gibbs free energy of formation for the constituent ions and the solid phase can also be used to derive the Ksp. brainly.com
Phase Diagrams of this compound with Other Components
The phase diagram for the binary system of lithium hydroxide and water (LiOH + H₂O) is fundamental to understanding its behavior. This diagram illustrates the equilibrium relationships between the liquid phase and the solid phases (ice, LiOH·H₂O, and anhydrous LiOH) as a function of temperature and composition. acs.orgresearchgate.net
Based on critically evaluated literature data, the key invariant points on the phase diagram have been calculated: acs.orgresearchgate.net
Eutectic Point : This is the point where the liquid phase is in equilibrium with two solid phases, ice and this compound. A eutectic reaction involves the transformation of a liquid into two solid phases upon cooling (L → α + β). mycollegevcampus.com For the LiOH-H₂O system, this occurs at a temperature of approximately 255 K. acs.orgacs.org At this point, ice, LiOH·H₂O(s), and the aqueous solution coexist. acs.org
Peritectic Point : This point involves a reaction where a liquid and a solid phase react to form a different solid phase upon cooling (L + α → β). mycollegevcampus.com In this system, the peritectic transition occurs when the aqueous solution, solid this compound, and solid anhydrous lithium hydroxide are in equilibrium. acs.orgresearchgate.net This has been calculated to occur at a temperature of approximately 342 K. acs.org
These points define the boundaries of stability for this compound in the presence of water.
Predictive Models for this compound Stability under Varying Conditions
Predictive models are crucial for determining the stability and thermodynamic properties of this compound under diverse temperature and pressure conditions. The Pitzer ion-interaction model is a widely used and highly successful approach for this purpose. acs.orgadvancedthermo.com
This model calculates the thermodynamic properties of aqueous electrolyte solutions by considering both long-range and short-range ionic interactions through specific binary and ternary parameters. mdpi.com These parameters are typically fitted to precise experimental data, such as osmotic coefficients obtained from isopiestic or freezing point depression measurements, across a broad range of temperatures and concentrations. acs.orgresearchgate.netacs.org
The Pitzer model has been successfully applied to the LiOH + H₂O binary system from the eutectic point (255 K) up to 473 K. acs.orgacs.org Furthermore, it can be extended to model more complex, multicomponent systems. For instance, a modified Pitzer model has been used to describe the thermodynamic properties, including solubility and activity coefficients, of the ternary system LiOH + H₂O + Ethanol (B145695). mdpi.com Such models are instrumental in designing and optimizing industrial processes like drowning-out crystallization. mdpi.com
In addition to phenomenological models like Pitzer's, ab initio calculations and molecular dynamics simulations provide a molecular-level understanding of stability. These computational methods can predict reaction mechanisms and energy diagrams for processes such as the formation and decomposition of LiOH, offering insights that complement experimental data. nih.gov
Advanced Applications and Functionalization of Lithium Hydroxide Monohydrate
Lithium Hydroxide (B78521) Monohydrate as a Precursor for Advanced Battery Materials
The demand for higher energy density and longer-lasting lithium-ion batteries has propelled the use of lithium hydroxide monohydrate as the preferred lithium source for manufacturing next-generation cathode active materials. Its thermal properties and reactivity offer distinct advantages over other lithium salts, particularly for nickel-rich cathodes.
The synthesis of nickel-rich NCM (LiNiₓCoᵧMnzO₂) and NCA (LiNiₓCoᵧAlzO₂) cathode materials is a multi-step process that critically relies on this compound. The process typically begins with the co-precipitation of a mixed metal hydroxide precursor (e.g., NiₓCoᵧMnz(OH)₂). nih.govbohrium.com This precursor is then blended with this compound and subjected to a high-temperature calcination or sintering process. nih.gov
Lithium hydroxide is favored for these nickel-rich materials because it allows for lower sintering temperatures compared to other lithium sources like lithium carbonate. poworks.com For instance, NCM811 (80% nickel) requires sintering temperatures just under 800°C, while some variants may be processed at around 740°C. poworks.com This is significantly lower than the 900°C or higher temperatures needed when using lithium carbonate. poworks.com The lower melting point of this compound (471°C) compared to lithium carbonate (720°C) facilitates a more uniform and complete reaction with the precursor material in its molten state. poworks.com This enhanced mixing helps to reduce residual lithium compounds on the cathode surface and can improve the material's specific discharge capacity. poworks.com The synthesis of NCM811, for example, involves a calcination with LiOH at approximately 800°C in an air or pure oxygen atmosphere. nih.gov
| Lithium Source | Cathode Type | Typical Sintering Temperature |
|---|---|---|
| This compound | Ni-Rich NCM (e.g., NCM811) | ~740-800°C poworks.com |
| Lithium Carbonate | Lower-Ni NCM / LFP | >900°C poworks.com |
The quality of the this compound precursor is paramount to achieving high-performance cathode materials. The purity, particle morphology, and size distribution of the LiOH·H₂O directly influence the electrochemical properties of the final NCM and NCA cathodes. binghamton.eduresearchgate.net High purity is essential as impurities can negatively affect battery performance and safety. Unreacted lithium on the cathode surface can form lithium hydroxides and carbonates, referred to as residual alkali. metrohm.com High residual alkali content can lead to gelation during the slurry-making process for electrode coating and can compromise the battery's performance. metrohm.com
Using lithium hydroxide as the lithium source for nickel-rich NCM materials can lead to superior physical properties in the final cathode, such as higher tap and packing density, which are achievable at lower synthesis temperatures. researchgate.net Research indicates that LiOH allows for improved material crystallinity and greater structural purity. researchgate.net Specifically, it helps reduce the degree of cation mixing, a phenomenon where Li⁺ and Ni²⁺ ions exchange sites within the crystal lattice, which is detrimental to electrochemical performance. researchgate.net The morphology of the precursor particles also plays a significant role; for example, primary particles with a nanoplate morphology can shorten the lithium diffusion path, which is beneficial for the activation of the material. binghamton.edu
| Property Influenced by LiOH Quality | Positive Impact on Cathode Material |
|---|---|
| Crystallinity & Structural Purity | Improved structural integrity and reduced detrimental phase formation. researchgate.net |
| Cation Mixing (Li⁺/Ni²⁺) | Lower levels of site mixing, leading to better electrochemical stability. researchgate.net |
| Packing/Tap Density | Higher density can be achieved, contributing to greater volumetric energy density. researchgate.net |
| Residual Alkali Content | Lower surface impurities, preventing issues like slurry gelation. metrohm.com |
Lithium hydroxide is also being explored in the synthesis of solid-state electrolytes for all-solid-state lithium batteries, which promise enhanced safety over traditional liquid electrolyte systems. researchgate.net One innovative approach involves creating solid electrolytes with low melting temperatures to avoid the high-temperature sintering (often ~1000°C) typically required for oxide-based electrolytes. researchgate.net
Research has demonstrated the fabrication of a LiOH-Li₂SO₄ system by melting lithium hydroxide and lithium sulfate (B86663) together at 430°C. researchgate.net This method yields stoichiometric compounds, such as 2.2LiOH·Li₂SO₄, which exhibit promising ionic conductivity. The conductivity of this system, with the addition of 5 mol% of Li₃BO₃, was measured at 1.9 × 10⁻⁶ S/cm at 25°C and increased significantly to 6.0 × 10⁻³ S/cm at 150°C. researchgate.net All-solid-state batteries have been successfully fabricated by hot-pressing this electrolyte with cathode and anode materials at a relatively low temperature of 250°C, demonstrating its potential for practical applications. researchgate.net Other research into sulfide-based solid electrolytes, while often starting from Li₂S, highlights the ongoing innovation in liquid-phase synthesis methods to create high-quality electrolytes like β-Li₃PS₄, which can achieve ionic conductivities of 1.6 × 10⁻⁴ S cm⁻¹ at room temperature. ucsd.edunih.gov
Role of this compound in Specialized Lubricant Formulations
In the field of lubrication, this compound is a fundamental component for producing lithium-based greases, which are the most commonly used greases globally. It acts as a saponifying agent, reacting with fatty acids to create a stable thickener matrix that immobilizes the base oil.
Lithium complex greases are formed through a saponification reaction where an aqueous solution of lithium hydroxide is reacted with one or more fatty acids (like 12-hydroxystearic acid) and a complexing agent (such as a dicarboxylic acid or its ester) within a base oil. issuu.comgoogle.comaidic.it The process typically involves heating the mixture to facilitate the reaction and then dehydrating it to form the final grease structure. aidic.it The resulting thickener system consists of lithium soaps and complex lithium soaps that form a fibrous network, giving the grease its consistency. nbinno.com
The stability of these greases is a key attribute. Lithium complex greases are known for their high dropping points (the temperature at which the grease becomes fluid enough to drip), often exceeding 260°C. issuu.comquickcompany.in This high thermal stability allows them to be used in high-temperature applications where simple lithium greases would fail. nbinno.comchempoint.com They also possess good mechanical stability, meaning they resist changes in consistency under shearing forces, and exhibit excellent water resistance. nbinno.comquickcompany.innlgi.org The inclusion of complexing agents like borate (B1201080) esters or phosphate (B84403) esters can further enhance properties such as dropping point and bearing life. issuu.comgoogle.comquickcompany.in
| Property | Description | Typical Values / Characteristics |
|---|---|---|
| Dropping Point | Temperature at which the grease loses its semi-solid structure. | Often 248°C to >260°C. issuu.comquickcompany.in |
| Mechanical Stability | Resistance to consistency change under mechanical stress. | Generally good shear stability. quickcompany.innlgi.org |
| Water Resistance | Ability to withstand water without significant change in properties. | Excellent water resistance. nbinno.comquickcompany.in |
| High-Temperature Performance | Ability to lubricate effectively at elevated temperatures. | Superior to simple lithium and calcium-based greases. chempoint.com |
The rheological properties of a grease, which describe its flow and deformation characteristics, are critical to its performance. These properties are heavily influenced by the thickener system derived from this compound. The interaction between the thickener (lithium soap fibers) and the base oil dictates the grease's rheology. mdpi.com
Lithium complex greases are non-Newtonian fluids, meaning their viscosity changes with the applied shear rate; this is known as shear-thinning behavior. scribd.com Key rheological parameters include the storage modulus (G'), which represents the elastic component of the grease, and the loss modulus (G''), representing the viscous component. The storage modulus is particularly influenced by the thickener content and structure. mdpi.com Studies have shown that for some greases, a lower storage modulus (e.g., <25 kPa) can be beneficial for applications involving oscillating bearings. mdpi.com The formulation, including the choice of base oil and the ratio of fatty acid to complexing agent, can be adjusted to fine-tune these rheological properties for specific applications. nlgi.orgmdpi.com
Carbon Dioxide Capture and Environmental Remediation Applications of this compound
Mechanisms of CO2 Absorption by this compound
The presence of water vapor is crucial to the efficiency of the CO2 absorption, and the mechanism is widely understood to proceed through a two-step process involving the monohydrate form. semanticscholar.orgjustia.com First, anhydrous lithium hydroxide reacts with water vapor in the air stream to form this compound (LiOH·H₂O). justia.comnanografi.com This initial hydration step is exothermic. justia.comias.ac.in
Step 1: Hydration LiOH(s) + H₂O(g) → LiOH·H₂O(s)
Subsequently, the this compound reacts with carbon dioxide to form lithium carbonate, releasing three molecules of water. justia.comrsc.org
Step 2: Carbonation 2LiOH·H₂O(s) + CO₂(g) → Li₂CO₃(s) + 3H₂O(g) rsc.org
The efficiency of CO2 uptake is therefore strongly dependent on the moisture content in the gas stream, as it facilitates the formation of the monohydrate intermediate. semanticscholar.org As the reaction proceeds, a layer of lithium carbonate product forms on the surface of the reacting lithium hydroxide particles. semanticscholar.org However, studies have shown this product layer is not compact and does not significantly hinder the subsequent reaction, allowing for high absorption efficiency. One gram of anhydrous lithium hydroxide can remove approximately 450 cm³ of carbon dioxide gas. rsc.org
| Reaction Parameter | Description | Significance |
| Reactants | Solid Lithium Hydroxide (LiOH), Gaseous Carbon Dioxide (CO₂) | High reactivity and absorption capacity due to low molar mass of LiOH. semanticscholar.org |
| Intermediate | This compound (LiOH·H₂O) | Formation is catalyzed by water vapor and is a key step in the reaction pathway. semanticscholar.orgjustia.com |
| Products | Solid Lithium Carbonate (Li₂CO₃), Water (H₂O) | Li₂CO₃ is a stable, non-toxic solid, effectively sequestering the CO₂. researchgate.net |
| Role of Water | Essential for the reaction | Facilitates the formation of the monohydrate, increasing absorption efficiency. justia.com |
| Thermodynamics | Exothermic overall reaction | The hydration step is exothermic, while the subsequent carbonation of the monohydrate is endothermic. justia.comias.ac.in |
Regenerable Sorbents Based on this compound
In standard applications, particularly in portable life support systems, lithium hydroxide is considered an expendable, non-regenerable sorbent. The chemical reaction forms lithium carbonate, a stable compound that does not readily release the captured CO2. This is why systems designed for long-duration missions have transitioned to using regenerable materials like solid amines or zeolites, with LiOH canisters often serving as a backup.
However, research has explored methods to regenerate lithium hydroxide from the spent lithium carbonate, primarily for terrestrial applications or potential long-term space missions where resource recovery is paramount. These processes are generally energy-intensive and not suitable for in-situ regeneration within a simple scrubber.
The primary methods investigated for regeneration include:
Thermal Decomposition: This process involves heating the spent lithium carbonate to very high temperatures (around 1300 °C) to decompose it into lithium oxide (Li₂O) and carbon dioxide. The lithium oxide can then be rehydrated with water to reform lithium hydroxide. The high energy requirement is a significant drawback. semanticscholar.org
Causticization: A chemical pathway involves reacting lithium carbonate with calcium hydroxide (slaked lime). This metathesis reaction produces a solution of lithium hydroxide and a precipitate of calcium carbonate. The LiOH can then be recovered from the solution. This process is complex and requires multiple steps.
Electrochemical Methods: More recent research has focused on electrochemical systems for the recovery of LiOH from spent lithium carbonate. These systems use a cation exchange membrane to selectively migrate lithium ions from a feed chamber to a recovery chamber, producing a LiOH solution.
While these methods demonstrate the possibility of recycling the spent sorbent, they represent separate chemical processes rather than a simple regeneration cycle. The development of composite materials, such as Li₂CO₃-based porous carbon materials synthesized from a lithium hydroxide precursor, aims to create sorbents with improved cyclic performance and lower regeneration temperatures.
Application in Enclosed Environmental Systems (e.g., Submarines, Spacecraft)
Lithium hydroxide has a long history of use for air purification and CO2 removal in enclosed, life-critical environments such as submarines and spacecraft. Its high absorption capacity, efficiency, and reliability make it an excellent choice for these applications. The chemical reaction with CO2 effectively removes the gas from the breathable atmosphere, preventing the buildup of toxic levels.
In spacecraft, lithium hydroxide scrubbers were a primary component of the environmental control and life support systems from the earliest manned missions. They were famously used during the Mercury, Gemini, and Apollo programs. The most well-known instance of their critical importance was during the Apollo 13 mission, where engineers on the ground had to devise a way to fit the square canisters from the Command Module to the round receptacles in the Lunar Module to save the crew from rising CO2 levels. justia.com LiOH canisters were also used on the Space Shuttle and are still employed in the Extravehicular Mobility Unit (EMU), the life support backpack worn by astronauts during spacewalks.
Similarly, submarines utilize lithium hydroxide canisters to scrub CO2 from the internal atmosphere, particularly in situations where primary systems may be offline or during emergencies. In these applications, air is passed through canisters filled with granular lithium hydroxide, which chemically traps the CO2. Once the LiOH is consumed and converted to lithium carbonate, the canister is depleted and must be replaced.
Development of Lithium Orthosilicate (B98303) Membranes for CO2 Capture from this compound
This compound serves as a key precursor material in the synthesis of advanced, regenerable CO2 sorbents, notably lithium orthosilicate (Li₄SiO₄). Lithium orthosilicate is valued for its high CO2 absorption capacity at elevated temperatures and its ability to be regenerated for multiple cycles. The use of lithium hydroxide as the lithium source for synthesis is advantageous because it allows for lower synthesis temperatures and yields a final product with a higher specific surface area, which improves CO2 sorption performance.
An innovative approach to creating efficient sorbent structures involves the fabrication of porous solid membranes. In this method, a three-dimensional architecture of pure silica (B1680970) microfibers is used as a precursor. These fibrous silica membranes are impregnated with an aqueous solution of this compound. Following the impregnation, the material undergoes a calcination step at high temperatures (e.g., 900 °C). This heat treatment promotes a solid-state reaction between the silica (SiO₂) and the lithium hydroxide, leading to the formation of a porous membrane composed primarily of a lithium orthosilicate phase.
These fibrous lithium orthosilicate membranes offer a unique morphology with a high surface area and interconnected pores, allowing them to be used directly as filters without the need for pelletizing. Research has shown that membranes produced by this method exhibit excellent performance, with a CO2 adsorption capacity of up to 31% by weight and the ability to be fully regenerated, making them a promising technology for industrial CO2 capture applications.
Catalytic and Material Synthesis Applications of this compound
Beyond its use in CO2 absorption, this compound is a versatile compound employed as both a catalyst and a crucial precursor in the synthesis of advanced materials.
As a catalyst, its strong basicity is leveraged in various organic reactions. LiOH·H₂O has been identified as a highly efficient "dual activation" catalyst for Knoevenagel and Claisen–Schmidt condensations. In these reactions, it is proposed to play two roles: first, it acts as a base to deprotonate an active methylene (B1212753) compound, generating a reactive enolate; second, the lithium cation (Li⁺) coordinates with the carbonyl oxygen of the aldehyde or ketone, activating it towards nucleophilic attack by the enolate. This dual mechanism allows reactions to proceed efficiently at room temperature with high yields. Lithium hydroxide can also serve as a catalyst for polymerization reactions, particularly for epoxides, and in esterification processes. rsc.org
In material synthesis, this compound is a critical raw material for the production of high-performance cathode materials used in lithium-ion batteries. nanografi.com It is the preferred lithium source over lithium carbonate for synthesizing nickel-rich cathodes, such as Lithium Nickel Manganese Cobalt Oxides (NMC). Using LiOH·H₂O allows for lower sintering temperatures during synthesis, which helps in maintaining the desired material structure and minimizing unwanted side reactions. The dehydration of the monohydrate is a critical kinetic step that must be carefully controlled during the cathode manufacturing process.
Furthermore, LiOH·H₂O is the starting point for producing other important lithium compounds. It is reacted with fatty acids, most commonly 12-hydroxystearic acid, in a saponification reaction to produce lithium stearate. This lithium soap is the thickener used in the manufacturing of multi-purpose lithium greases. It is also a precursor for the synthesis of other lithium salts for various industrial applications. nanografi.com
| Application Area | Specific Use | Role of LiOH·H₂O |
| Catalysis | Knoevenagel & Claisen-Schmidt Condensations | Acts as a dual-activation catalyst, providing both basicity (enolate formation) and Lewis acidity (carbonyl activation). |
| Polymerization | Initiates polymerization of certain organic compounds, such as epoxides. | |
| Material Synthesis | Lithium-ion Battery Cathodes (e.g., NMC) | Preferred lithium precursor for high-nickel cathodes, enabling lower processing temperatures. |
| Lubricating Greases | Reactant with fatty acids to form lithium soap thickeners (e.g., lithium stearate). | |
| Other Lithium Compounds | Starting material for the production of various lithium salts. nanografi.com |
This compound as a Catalyst or Co-catalyst in Organic Reactions
This compound (LiOH·H₂O) serves as an effective and versatile basic catalyst in a variety of organic reactions. Its utility stems from its strong basicity combined with the unique properties of the small lithium cation (Li⁺) patsnap.com. This combination allows for high reactivity and, in some cases, enhanced selectivity under relatively mild reaction conditions patsnap.com.
One of the prominent applications of LiOH·H₂O is in condensation reactions. It has been identified as a "dual activation" catalyst for the Knoevenagel condensation, a key carbon-carbon bond-forming reaction. semanticscholar.orgresearchgate.netscilit.comresearchgate.net In this role, it facilitates the reaction between carbonyl compounds and active methylene compounds. For instance, it efficiently catalyzes the condensation of aromatic aldehydes with malononitrile (B47326) or ethyl cyanoacetate (B8463686) at room temperature, leading to the synthesis of arylidenes in short reaction times. semanticscholar.orgresearchgate.net When salicylaldehyde (B1680747) is used as a substrate, the reaction yields 3-substituted coumarins semanticscholar.orgresearchgate.net.
The catalytic activity of this compound is also notable in Gewald reactions, which are important for the synthesis of 2-aminothiophenes, compounds with applications in dye chemistry. semanticscholar.orgresearchgate.net Furthermore, LiOH·H₂O has been successfully employed as a catalyst for tandem cross-Aldol condensations researchgate.net.
The distinct catalytic behavior of lithium hydroxide can be attributed to the small ionic radius of the lithium cation, which results in strong electrostatic interactions with reaction intermediates. patsnap.com This often leads to different reaction rates and selectivity compared to other alkali metal hydroxides like sodium hydroxide (NaOH) and potassium hydroxide (KOH). patsnap.com Quantitative studies have indicated that LiOH can accelerate certain ester hydrolysis reactions at rates 2-5 times faster than NaOH under identical conditions patsnap.com.
Beyond its role as a primary catalyst, this compound is also used in polymerization reactions and as a raw material for other lithium-based catalysts google.com.
Utilization of this compound in the Synthesis of Zeolites and Porous Materials
This compound plays a significant role in the synthesis of specific types of zeolites and other porous materials. Zeolites are crystalline aluminosilicates with a framework structure enclosing cavities occupied by cations and water molecules. The choice of the alkali metal hydroxide, such as LiOH·H₂O, can direct the synthesis towards specific zeolite structures.
A notable example is the synthesis of zeolite Li-ABW from fly ash, an industrial byproduct. nih.gov In this process, the fly ash undergoes an alkaline fusion followed by hydrothermal treatment in a this compound medium. nih.gov The concentration of LiOH·H₂O is a critical parameter influencing the crystallinity and phase purity of the final product. Research has shown that an increase in the LiOH·H₂O concentration promotes the formation of Li-ABW at the expense of other phases like lithium aluminum silicate (B1173343) or quartz. nih.gov Under optimized conditions, a crystallinity of up to 97.8% can be achieved. nih.gov The resulting Li-ABW zeolite exhibits a rod-like crystal morphology and contains mesopores nih.gov.
The hydrothermal synthesis of zeolites is a complex process where several factors, including the type and concentration of the mineralizing agent (like LiOH·H₂O), temperature, and time, determine the final product. While sodium hydroxide (NaOH) is more commonly used for a wider range of zeolites, such as zeolite A and zeolite X, from aluminosilicate (B74896) sources, the use of lithium hydroxide allows for the targeted synthesis of lithium-specific zeolite frameworks. researchgate.netresearchgate.netnih.gov
The table below summarizes the conditions for the synthesis of zeolite Li-ABW from fly ash using this compound.
| Parameter | Optimized Condition | Outcome |
| LiOH·H₂O Concentration | 3M | 97.8% crystallinity of Zeolite Li-ABW |
| Hydrothermal Temperature | 180°C | Formation of crystalline phase |
| Aging Time | 12 hours | Promotes crystallization |
This data is based on a study of zeolite synthesis from fly ash. nih.gov
This compound in Ceramic and Glass Manufacturing Processes
This compound is an important additive in the manufacturing of ceramics and glass, where it contributes to desirable properties in the final products. made-in-china.comheegermaterials.comnanografi.com Its primary function is often as a fluxing agent, which means it lowers the melting point and viscosity of the glass melts or ceramic glazes. chempoint.com This reduction in melting temperature allows for lower processing temperatures, leading to energy savings and reduced wear on manufacturing equipment patsnap.com.
In ceramics, the addition of lithium compounds, including lithium hydroxide, can lead to improved strength, faster setting times, and higher resistance to thermal shock. chempoint.compatsnap.com These benefits are particularly valuable in the production of advanced ceramics used in high-performance applications patsnap.com.
For glass manufacturing, this compound can enhance the durability and chemical resistance of the glass. made-in-china.comheegermaterials.com It is also used in the production of specialized glass formulations. For example, it is a component in certain types of glass-ceramics, which are materials that combine the properties of both glass and crystalline ceramics.
Furthermore, lithium hydroxide is utilized in the production of pigments and glazes, where it can increase the brilliance and luminosity of colors. chempoint.com In some protective coatings for metals, such as those used on aluminum alloys in the aerospace industry, lithium compounds can enable low-temperature and short-time sealing of anodized coatings chempoint.com.
Nuclear Applications of this compound (Specifically Li-7 isotope)
pH Control and Corrosion Inhibition in Pressurized Water Reactors Using this compound (Li-7)
This compound, highly enriched in the lithium-7 (B1249544) isotope (⁷LiOH·H₂O), is a critical chemical used for pH control and corrosion inhibition in the primary coolant circuit of Pressurized Water Reactors (PWRs). nukem-isotopes.denukem-isotopes.de3m.com The primary coolant, which is in direct contact with the reactor core, contains boric acid to control the nuclear reaction. kns.orggao.gov However, boric acid makes the coolant acidic, which can accelerate the corrosion of structural materials within the reactor system. kns.orggao.gov
To counteract this acidity, ⁷LiOH·H₂O is added to the coolant to raise the pH to a desired alkaline level, typically between 6.9 and 7.4 at operating temperatures. kns.orgiaea.org Maintaining the coolant within this target pH range is crucial for minimizing the formation and transport of corrosion products, which can deposit on fuel rods and other surfaces. kns.orgosti.gov Such deposits can impair heat transfer and lead to operational issues osti.gov.
The use of the ⁷Li isotope is essential because the other naturally occurring lithium isotope, lithium-6 (B80805) (⁶Li), has a high neutron absorption cross-section and would transmute to form tritium (B154650) (³H), a radioactive isotope of hydrogen. eprijournal.com The production of excess tritium is undesirable as it can increase radiation exposure risks for plant personnel. eprijournal.com Therefore, high-purity, enriched ⁷LiOH·H₂O is specified for use in PWRs to ensure safe and reliable operation. nukem-isotopes.denukem-isotopes.de
The concentration of ⁷LiOH·H₂O in the coolant is carefully managed in coordination with the boric acid concentration throughout the reactor's fuel cycle. iaea.orgosti.gov This "coordinated chemistry" approach helps to protect the integrity of materials such as zirconium alloy fuel cladding and other reactor components from accelerated corrosion. kns.orgiaea.orgiaea.org While alternative pH control agents like potassium hydroxide (KOH) are used in some reactor designs and are being investigated for others, ⁷LiOH·H₂O remains the standard in Western PWRs. eprijournal.comflogen.orgenergy.gov
The table below shows a typical relationship between boron concentration and the required lithium-7 concentration to maintain a target pH in a PWR.
| Boron Concentration (ppm) | Required Lithium-7 (ppm) for Target pH |
| 1800 | ~2.2 |
| 1200 | ~2.0 |
| 600 | ~1.2 |
| 200 | ~0.5 |
This data is illustrative of the coordinated chemistry approach in PWRs. osti.gov
Tritium Breeding Materials Incorporating this compound
While ⁷Li is used in PWRs to avoid tritium production, the ⁶Li isotope is a key component in tritium breeding materials for future fusion reactors, such as tokamaks. Tritium is a fuel component for the deuterium-tritium (D-T) fusion reaction. Since tritium has a relatively short half-life and is not naturally abundant, it must be produced, or "bred," within the fusion reactor itself.
The primary method for tritium breeding involves the capture of neutrons, produced by the D-T fusion reaction, by ⁶Li nuclei. This nuclear reaction is as follows:
⁶Li + n → ⁴He + ³H (Tritium)
Various lithium-containing materials, known as breeder materials, are being developed and tested for this purpose. These materials are typically in the form of ceramics, such as lithium titanate (Li₂TiO₃), lithium orthosilicate (Li₄SiO₄), or lithium metazirconate (Li₂ZrO₃). Lithium hydroxide can serve as a precursor material in the synthesis of these ceramic breeders.
Although lithium hydroxide itself may not be the final form of the breeder material due to its lower melting point and stability under reactor conditions compared to ceramics, its role in the synthesis pathway is significant. The choice of starting material, including its isotopic composition (enriched in ⁶Li), is crucial for the performance of the final breeder blanket.
Isotopic Separation Research for this compound
The distinct applications of ⁶Li and ⁷Li in the nuclear industry necessitate the separation of these isotopes from natural lithium, which consists of approximately 7.5% ⁶Li and 92.5% ⁷Li. onetunnel.org A significant amount of research has been dedicated to developing efficient and environmentally sound methods for lithium isotope separation.
One of the most extensively implemented methods for lithium isotope separation is the COLEX (Column Exchange) process. wikipedia.org This chemical exchange method is based on the principle that ⁶Li has a greater affinity for mercury than ⁷Li. wikipedia.org In the COLEX process, an aqueous solution of lithium hydroxide is contacted with a lithium-mercury amalgam. wikipedia.org This results in the concentration of ⁶Li in the amalgam phase and ⁷Li in the lithium hydroxide solution. wikipedia.orgdjs.si The enriched ⁷Li can then be recovered from the hydroxide solution. wikipedia.org Due to the environmental and health concerns associated with the large-scale use of mercury, research into alternative separation techniques is ongoing wikipedia.org.
Other methods being investigated for lithium isotope separation include electromigration and the use of crown ethers. onetunnel.orgdjs.siresearchgate.net In electromigration, an electric potential is applied to drive the movement of lithium isotopes, with the lighter ⁶Li diffusing faster. onetunnel.org Research has also explored the use of Raman spectroscopy as a potential alternative to mass spectrometry for measuring lithium isotopic ratios in compounds like this compound. researchgate.netnih.govosti.gov Discernible shifts in the Raman spectra of ⁷LiOH·H₂O and ⁶LiOH·H₂O have been observed, which could be used for isotopic analysis researchgate.netnih.govosti.gov.
The development of more efficient and economical isotope separation technologies is crucial for ensuring a stable supply of enriched ⁷Li for the fission industry and ⁶Li for future fusion applications. google.com
Sustainability and Environmental Research Pertaining to Lithium Hydroxide Monohydrate
Life Cycle Assessment (LCA) of Lithium Hydroxide (B78521) Monohydrate Production and Utilization
A Life Cycle Assessment (LCA) is a comprehensive methodology used to evaluate the environmental impacts associated with all stages of a product's life, from raw material extraction to processing, manufacturing, use, and disposal. For lithium hydroxide monohydrate, LCAs are instrumental in identifying environmental hotspots and guiding the development of more sustainable practices. theseus.fiviridianlithium.com
The manufacturing of this compound is an energy-intensive process, with the specific energy consumption and greenhouse gas (GHG) emissions varying significantly depending on the production route. The two primary methods are extraction from brine and mining of spodumene ore.
Brine-based production, which often utilizes solar evaporation, generally has a lower carbon footprint compared to ore-based methods that rely heavily on fossil fuels for mining and processing. reddit.com However, the subsequent conversion of lithium carbonate (derived from brine) to lithium hydroxide adds to the energy consumption. reddit.com Conversely, spodumene ore processing allows for the direct production of this compound but involves energy-intensive crushing, heating, and chemical treatments. reddit.comaalto.fi
Research indicates that the production of one tonne of this compound can result in GHG emissions ranging from 4.38 to over 16 tonnes of CO2 equivalent, with the energy source being a critical factor. batteriesnews.com For instance, production chains that involve mining in Australia and refining in China, where coal is a dominant energy source, exhibit higher emissions. batteriesnews.com In contrast, facilities that integrate renewable energy sources can significantly reduce their carbon footprint. patsnap.compatsnap.com A study of a Finnish project estimated a total carbon footprint of 9.4 tonnes of CO2 equivalent per tonne of this compound, with energy use accounting for 61% of the total emissions. theseus.fi
Greenhouse Gas Emissions in this compound Production
| Production Route/Study | CO2 Equivalent Emissions (tonnes per tonne of LiOH·H₂O) | Key Factors |
|---|---|---|
| Brine-based (Chile) | 5.25 | Utilizes solar evaporation, but includes chemical conversion steps. batteriesnews.com |
| Spodumene-based (Australia to China) | > 16 | Energy-intensive mining and processing, reliance on coal-based energy in refining. batteriesnews.com |
| Planned European Production (Keliber, Finland) | 4.38 - 10.0 | Integrated production process, use of a cleaner energy mix. theseus.fibatteriesnews.com |
| Traditional Manufacturing Methods | 5 - 7 | Primarily from fossil fuel-powered heating and chemical reactions. patsnap.com |
The water footprint of this compound production is a significant environmental concern, particularly for brine extraction methods, which are often located in arid regions. 911metallurgist.com Traditional brine extraction involves pumping large volumes of brine into vast evaporation ponds, leading to substantial water loss through evaporation. discoveryalert.com.auv-er.eu It is estimated that the production of one tonne of lithium can require the evaporation of approximately 2 million liters of water. wetlands.org This extensive water consumption can strain local water resources, impact ecosystems, and lead to conflicts with local communities. 911metallurgist.comwetlands.org
In contrast, hard rock mining for spodumene also requires water for various processes, including dust control and mineral processing. However, the development of Direct Lithium Extraction (DLE) technologies offers a promising alternative to reduce the water footprint of brine-based production. discoveryalert.com.au DLE technologies aim to selectively extract lithium from brine without the need for large-scale evaporation, potentially reducing water consumption by up to 90%. discoveryalert.com.au
Water Consumption in Lithium Production
| Extraction Method | Estimated Water Consumption (liters per tonne of lithium) | Key Considerations |
|---|---|---|
| Traditional Brine Evaporation | 500,000 - 2,000,000 | High water loss through evaporation, significant impact in arid regions. discoveryalert.com.auwetlands.org |
| Direct Lithium Extraction (DLE) | Significantly lower than evaporation methods (potential for up to 90% reduction) | Reduces land footprint and processing time. discoveryalert.com.au |
| Conventional Processing | 50,000 - 70,000 (per tonne of lithium hydroxide) | Water is used in various processing stages. patsnap.com |
Recycling and Circular Economy Initiatives for Lithium-Containing Compounds
The concept of a circular economy, which emphasizes the reuse and recycling of materials, is gaining traction as a sustainable solution for managing the lifecycle of lithium-containing compounds like this compound. Recycling not only mitigates the environmental impact of mining but also enhances resource security.
Significant research efforts are underway to develop efficient methods for recovering this compound from end-of-life lithium-ion batteries. researchgate.netias.ac.in These batteries contain valuable metals, including lithium, cobalt, and nickel, which can be extracted and reprocessed. The recovery process typically involves the dismantling of battery packs, followed by mechanical and chemical treatments to separate the components. The "black mass," a powder containing the cathode and anode materials, is then processed to recover the individual metals. recycling-magazine.com
Innovative methods are being developed to directly recover battery-grade this compound from this black mass, with some processes achieving purity levels exceeding 99.5%. researchgate.netpatsnap.com This high-purity product can be directly reused in the manufacturing of new battery cathodes. patsnap.com Beyond spent batteries, industrial byproducts from various manufacturing processes can also serve as a secondary source for lithium hydroxide recovery.
Two primary routes are employed for the recycling of lithium from spent batteries: hydrometallurgy and pyrometallurgy.
Hydrometallurgical processes involve the use of aqueous solutions to leach valuable metals from the black mass. patsnap.comacs.org This is often followed by a series of chemical processes such as solvent extraction, precipitation, and crystallization to separate and purify the desired compounds, including lithium hydroxide. researchgate.netrecycling-magazine.com Hydrometallurgical methods are generally characterized by lower energy consumption and higher recovery rates for a wider range of materials compared to pyrometallurgy. patsnap.com
Pyrometallurgical processes utilize high temperatures to smelt the battery components, reducing the metal oxides to a metallic alloy containing cobalt, nickel, and copper, while lithium is typically recovered from the slag. This method is less complex than hydrometallurgy but is more energy-intensive and can lead to the loss of some valuable materials.
The recycling of this compound presents a compelling case for both economic and environmental sustainability. From an economic perspective, recycling can reduce the production costs of lithium hydroxide by decreasing the reliance on virgin materials, which are subject to price volatility. eschemy.com As the volume of spent batteries grows, recycling is expected to become an increasingly important source of lithium, contributing to a more stable and secure supply chain.
Environmentally, recycling offers substantial benefits. It significantly reduces the need for new mining and extraction activities, thereby conserving natural resources and minimizing the associated environmental degradation, such as habitat destruction and water pollution. eschemy.comgreenli-ion.com Furthermore, the recycling of lithium-ion batteries consumes less energy and generates fewer greenhouse gas emissions compared to primary production. patsnap.comlohum.com For example, recycling can reduce the ecological footprint of battery production by up to 70% compared to primary extraction methods. patsnap.com The energy required for recycling is estimated to be 35-45% of that needed for primary production. patsnap.com
Waste Management and Byproduct Utilization in this compound Industries
The production of this compound, a critical component in high-performance lithium-ion batteries, involves complex chemical processes that generate various waste streams. Sustainable production necessitates robust waste management strategies and the exploration of avenues for byproduct valorization. This section delves into the treatment of effluents and solid wastes from this compound production and the innovative approaches to utilizing its byproducts.
Treatment of Effluents and Solid Wastes from this compound Production
The manufacturing of this compound results in the generation of both liquid effluents and solid wastes, the characteristics of which depend on the initial lithium source and the processing route employed. goldschmidt.info Conventional methods, such as those based on spodumene ore, can be environmentally taxing. researchgate.net
Effluents from these processes are often characterized by high alkalinity and may contain various dissolved solids and residual chemicals. patsnap.com Treatment of this wastewater is crucial to mitigate environmental impact. Common strategies include neutralization to adjust the pH and precipitation to remove dissolved impurities. eschemy.com Advanced technologies are also being employed to enhance the efficiency of wastewater treatment and enable water recycling. These include membrane filtration systems, such as reverse osmosis and electrodialysis, which can separate lithium from impurities with high precision, thereby reducing the volume of waste precipitates and spent solutions. patsnap.comgoogle.com Closed-loop systems that focus on recycling process water and reagents are a key aspect of minimizing waste discharge. patsnap.com For instance, some advanced effluent treatment systems can recover and recycle over 90% of the process water. patsnap.com
Solid wastes generated during production can include tailings from mining and various residues from the chemical conversion processes. For example, the conventional lime-soda process for converting lithium carbonate to lithium hydroxide generates a significant amount of calcium carbonate waste, with approximately 2 tons of calcium carbonate produced for every ton of lithium hydroxide. patsnap.com The management of these solid wastes typically involves disposal in tailings ponds or landfills. innovationnewsnetwork.com However, there is a growing focus on minimizing the environmental footprint of this waste through innovative recycling and repurposing strategies.
A comparison of waste generation between the conventional sulfuric acid roasting process and the more recent soda leaching process for this compound production from spodumene highlights the environmental benefits of newer technologies.
Table 1: Comparison of Waste Generation in this compound Production Processes
| Waste Stream | Sulfuric Acid Roasting Process (per ton of LHM) | Soda Leaching Process (per ton of LHM) |
|---|---|---|
| Wastewater | 14.1 m³ | 7.20 m³ |
| Solid Waste | 15.7 tons | 12.7 tons |
Data sourced from a simulation-based life cycle assessment. researchgate.net
This data indicates that the soda leaching process generates significantly less wastewater and solid waste compared to the traditional sulfuric acid roasting method. researchgate.net
Valorization of Byproducts from this compound Processes
In processes starting from lithium sulfate (B86663), a common byproduct is sodium sulfate . worley.compall.com Instead of being disposed of, sodium sulfate can be converted into higher-value products. One approach is "salt splitting," where an electrodialysis process with bipolar membranes can convert sodium sulfate into sulfuric acid and sodium hydroxide, both of which can be reused in the battery material production process. worley.commdpi.com Another method involves an ion exchange process to produce potassium sulfate and sodium chloride. google.com The sodium chloride can then be treated in a chlor-alkali process to generate sodium hydroxide for upstream use. google.com
When lithium carbonate is causticized with calcium hydroxide, a significant amount of calcium carbonate is produced as a byproduct. patsnap.comias.ac.in This can be a valuable resource in various industries.
Another significant byproduct, particularly from the sulfuric acid route of processing spodumene, is gypsum (calcium sulfate). innovationnewsnetwork.com This gypsum can be utilized in the construction industry for manufacturing products like gypsum wallboard. globalgypsum.com An initiative in Germany, the Institute for Technologies and Economics of Lithium (ITEL), is specifically focused on the CO2-neutral recycling economy for lithium, which includes the use of gypsum from lithium hydroxide production in wallboard manufacturing. globalgypsum.com
The soda leaching process for spodumene results in the formation of analcime , a type of zeolite. Research has explored the potential of this analcime-rich residue as a supplementary cementitious material (SCM) in concrete production, which can reduce the clinker content in cement and thereby lower the carbon footprint of concrete. mdpi.com
The following table summarizes the key byproducts of this compound production and their valorization pathways.
Table 2: Byproducts of this compound Production and Their Valorization
| Byproduct | Production Process Origin | Valorization Method | Resulting Product(s) |
|---|---|---|---|
| Sodium Sulfate | Lithium sulfate route | Bipolar membrane electrodialysis ("salt splitting") | Sulfuric acid and Sodium hydroxide |
| Sodium Sulfate | Lithium sulfate route | Ion exchange process | Potassium sulfate and Sodium chloride |
| Gypsum (Calcium Sulfate) | Sulfuric acid route from spodumene | Use in construction materials | Gypsum wallboard |
| Analcime | Soda leaching of spodumene | Use as a supplementary cementitious material | Blended cement for concrete |
| Calcium Carbonate | Causticization of lithium carbonate | Industrial applications | Varies by application |
The valorization of these byproducts not only mitigates waste disposal issues but also contributes to a more circular economy within the lithium industry. mining.commin-eng.com
Emerging Research Directions and Future Outlook for Lithium Hydroxide Monohydrate
Novel Synthesis Paradigms for Lithium Hydroxide (B78521) Monohydrate
Traditional production of lithium hydroxide monohydrate often relies on the causticization of lithium carbonate with calcium hydroxide, a process that can be inefficient and generate significant waste. ecu.edu.auwikipedia.org Researchers are actively developing more efficient, cost-effective, and environmentally benign synthesis routes to meet the escalating demand for high-purity material.
Emerging methods focus on direct conversion and electrochemical processes that minimize intermediate steps and improve product purity. One such approach is the electrochemical conversion of lithium chloride (LiCl) or lithium sulfate (B86663) (Li₂SO₄) solutions. ecu.edu.auresearchgate.net Membrane electrolysis, for instance, uses a cation-selective membrane to separate the anolyte and catholyte, allowing lithium ions (Li⁺) to migrate and combine with hydroxide ions (OH⁻) generated at the cathode to form a high-purity LiOH solution. ecu.edu.auchemicalbook.com This method can achieve a lithium recovery rate of nearly 100% with no secondary pollution. chemicalbook.com Another innovative technique involves a two-step precipitation method using lithium sulfate from spent batteries, which can synthesize LiOH nanoparticles with over 99% purity. kjmm.org
Direct Lithium Extraction (DLE) technologies are also poised to revolutionize production by simplifying the process of obtaining lithium chloride brine, which can then be converted directly to lithium hydroxide. watertechnologies.com Furthermore, a patented circular process has been developed that reacts concentrated potassium hydroxide with lithium chloride in a reciprocal salt system, allowing for the selective crystallization of this compound while regenerating reagents, thereby minimizing waste and energy consumption. min-eng.com
| Synthesis Method | Description | Advantages | Disadvantages |
| Conventional Causticization | Reaction of lithium carbonate with calcium hydroxide. wikipedia.org | Established technology. | Inefficient, potential for impurities, generates calcium carbonate waste. ecu.edu.au |
| Electrochemical Conversion | Uses membrane electrolysis to convert LiCl or Li₂SO₄ directly to LiOH. ecu.edu.au | High purity (>99%), high recovery rate, no secondary pollution. chemicalbook.com | High energy consumption, requires highly purified brine. chemicalbook.com |
| Two-Step Precipitation | Synthesizes LiOH nanoparticles from lithium sulfate recovered from batteries. kjmm.org | Utilizes recycled materials, produces high-purity nanoparticles. kjmm.org | May require complex purification of the initial lithium sulfate solution. |
| Direct Lithium Extraction (DLC) Path | Simplifies the initial extraction of lithium brine for more direct conversion to LiOH. watertechnologies.com | Improved efficiency, lower environmental impact, reduced water usage. watertechnologies.comdiscoveryalert.com.au | Technology is still being scaled; potential technical risks. cleantechnica.com |
| Reciprocal Salt System | Reacts KOH with LiCl, allowing selective crystallization and reagent regeneration. min-eng.com | Circular process, minimizes waste, lower energy consumption. min-eng.com | Novel process, requires precise control of crystallization conditions. |
Advanced Functionalization and Hybrid Material Development Utilizing this compound
This compound is increasingly being used as a foundational component for advanced functional materials and hybrids, where its properties are enhanced or tailored for specific high-performance applications. A significant area of research is its use as a precursor for the cathode materials in next-generation lithium-ion batteries, particularly high-nickel chemistries like Nickel-Cobalt-Manganese (NCM) and Nickel-Cobalt-Aluminum (NCA) oxides. mordorintelligence.comatamanchemicals.comamglithium.com These advanced cathodes require high-purity lithium hydroxide to achieve higher energy density and faster charging capabilities. mordorintelligence.com
Beyond batteries, researchers are creating composite materials for thermal energy storage. By integrating LiOH·H₂O with various carbon nanomaterials, such as activated carbon (AC), multi-walled carbon nanotubes (MWCNTs), and carbon nanospheres (CNSs), the resulting composites exhibit significantly improved heat storage density and hydration rates compared to the pure compound. nanografi.comresearchgate.net For example, a LiOH·H₂O/CNSs composite showed a heat storage density of 2020 kJ/kg, a substantial increase from the 661 kJ/kg of pure LiOH·H₂O. researchgate.net These materials are promising for efficiently storing low-temperature thermal energy. nanografi.com
| Hybrid Material | Components | Target Application | Enhanced Property |
| NCM/NCA Cathodes | LiOH·H₂O, Nickel, Cobalt, Manganese/Aluminum Oxides | Lithium-Ion Batteries | Higher energy density, improved performance. mordorintelligence.comamglithium.com |
| Thermochemical Composites | LiOH·H₂O, Carbon Nanomaterials (AC, MWCNTs, CNSs) | Low-Temperature Heat Storage | Increased heat storage density and hydration rate. nanografi.comresearchgate.net |
| Advanced Lubricants | LiOH·H₂O, Fatty Acids (e.g., 12-hydroxystearic acid) | Automotive/Industrial Greases | High resistance to water and stability at various temperatures. nanografi.com |
| Specialty Ceramics | LiOH·H₂O, Silicates | Ceramic Manufacturing | Fluxing agent to reduce melting temperature and improve material properties. atamanchemicals.comaxiomchem.com |
Interdisciplinary Research Integrating this compound with Other Fields
The unique chemical properties of this compound have spurred its integration into diverse scientific and industrial fields beyond its primary role in energy storage.
Environmental Science and Aerospace: LiOH·H₂O is a highly effective sorbent for carbon dioxide (CO₂). This has led to its critical use in breathing gas purification systems for spacecraft and submarines. atamanchemicals.comnss.orgalfa-chemistry.com The chemical reaction is: 2 LiOH·H₂O + CO₂ → Li₂CO₃ + 3 H₂O. wikipedia.orgnanografi.com Research is now exploring its potential for large-scale carbon capture and direct air capture (DAC) technologies, with studies showing high absorption capacities. patsnap.comnih.govpatsnap.com Optimized formulations can achieve absorption capacities of 450-500 mg of CO₂ per gram of LiOH. patsnap.com
Catalysis and Chemical Synthesis: In organic chemistry, lithium hydroxide serves as a strong base and an effective catalyst for various reactions, including polymerization and the synthesis of pharmaceutical intermediates. alfa-chemistry.comheavenmaterials.comsigmaaldrich.compatsnap.com Its catalytic properties can enhance reaction rates and yields under milder conditions compared to other alkaline catalysts. patsnap.com
Materials Science and Construction: It is used in the manufacturing of specialty ceramics and certain Portland cement formulations. atamanchemicals.comnanografi.comchempoint.com In cement, it can help suppress the alkali-silica reaction (ASR), also known as "concrete cancer," improving the durability of building materials. wikipedia.org
Nuclear Engineering: Isotopically enriched lithium-7 (B1249544) hydroxide is used to alkalize the reactor coolant in pressurized water reactors (PWRs). wikipedia.orgnanografi.com This application is crucial for controlling corrosion within the reactor system. nanografi.com
Anticipated Challenges and Opportunities in this compound Research
The future of this compound is characterized by a dynamic interplay of significant challenges and unprecedented opportunities.
Challenges:
Cost and Price Volatility: The price of lithium feedstocks has experienced significant fluctuations, which complicates project financing and can delay the expansion of production capacity. mordorintelligence.comindustrytoday.co.uk
Purity Requirements: The demand for battery-grade material with extremely low impurity levels necessitates sophisticated and capital-intensive purification processes. ecu.edu.auamglithium.com
Scaling New Technologies: While novel synthesis methods like DLE are promising, they face technical risks in proving their viability and efficiency at a commercial scale. cleantechnica.com
Environmental Impact: Traditional lithium extraction and processing can be resource-intensive. Developing and implementing more sustainable practices across the entire supply chain remains a key challenge. watertechnologies.comdigitellinc.com
Opportunities:
Market Growth: The exponential growth of the electric vehicle (EV) and grid-scale energy storage markets is the primary driver of demand, creating a massive opportunity for producers. discoveryalert.com.aumordorintelligence.comreportprime.com Projections indicate a potential 300% increase in demand by 2030. discoveryalert.com.au
Technological Innovation: Advancements in DLE and electrochemical synthesis offer the potential for more efficient, cost-effective, and environmentally friendly production, which could unlock previously uneconomic resources. watertechnologies.commordorintelligence.com
Circular Economy: The development of robust recycling technologies that can recover high-purity lithium hydroxide from spent batteries and production scrap is a major area of opportunity, reducing reliance on primary extraction. kjmm.orgdiscoveryalert.com.au
New Applications: Continued interdisciplinary research into areas like carbon capture, advanced catalysts, and thermochemical energy storage could open new markets for this compound. nanografi.compatsnap.com
Societal and Economic Implications of Advancements in this compound Technology
Advancements in the production and application of this compound carry significant societal and economic weight. The primary societal impact is its role as an enabler of the global transition to clean energy. By facilitating the production of high-performance batteries for EVs and energy storage systems, it contributes directly to reducing carbon emissions and combating climate change. watertechnologies.comreportprime.com Furthermore, the development of new lithium extraction and processing projects can bring substantial economic benefits, including job creation and tax revenue, to regions with lithium resources. cleantechnica.com
Economically, the lithium hydroxide market is undergoing rapid expansion. Market analyses project substantial growth, with compound annual growth rate (CAGR) estimates varying based on scope but consistently indicating a strong upward trend.
| Market Report Source | Forecast Period | Projected CAGR | Valuation Forecast |
| Mordor Intelligence mordorintelligence.com | 2025-2030 | 23.5% | 697.55 kilotons by 2030 |
| Report Prime reportprime.com | 2024-2031 | 8.50% | USD 2.30 Billion by 2031 |
| Persistence Market Research persistencemarketresearch.com | 2025-2032 | 8.5% | USD 1,291.5 Million by 2032 |
| Market Research Future marketresearchfuture.com | 2025-2035 | 9.26% | USD 1.62 Billion by 2035 |
This growth is spurring major investments in production capacity and research and development. discoveryalert.com.aupersistencemarketresearch.com However, the economic landscape is also shaped by the volatility of lithium prices, which can impact investment decisions and supply chain stability. mordorintelligence.com The push for localized battery supply chains, supported by government policies, is also reshaping the global market, encouraging domestic production and reducing reliance on a limited number of suppliers. mordorintelligence.com
Q & A
Q. How can researchers synthesize high-purity this compound from lithium carbonate?
- Methodological Answer : Use a double-decomposition reaction with calcium hydroxide:
Advanced Research Questions
Q. How can researchers resolve contradictory assignments of water librational modes in this compound’s vibrational spectra?
- Methodological Answer : Combine isotopic substitution (e.g., D₂O for H₂O) with Raman/FTIR spectroscopy. Neutron diffraction ( ) confirms the crystal structure (space group P2₁/c), aiding mode assignment . For unresolved peaks, apply DFT simulations with B3LYP/6-311++G(d,p) basis sets to correlate experimental and theoretical spectra .
Q. What experimental strategies optimize this compound’s stability in aqueous electrolytes for Li-ion battery research?
- Methodological Answer :
- CO₂ Mitigation : Use gloveboxes with <1 ppm CO₂ and electrolyte additives (e.g., vinylene carbonate) to passivate LiOH surfaces .
- Thermal Analysis : Conduct TGA-DSC to identify decomposition thresholds (e.g., 100°C for dehydration; 450°C for LiOH → Li₂O) .
- Electrochemical Testing : Pair with in-situ XRD to monitor phase transitions during cycling .
Q. How can researchers address discrepancies in impurity profiles between this compound synthesized from brine vs. ore sources?
- Methodological Answer :
- Source Characterization : Analyze raw materials via XRF for Br⁻, SO₄²⁻, and Mg²⁺ (common in brine) or SiO₂ and Al₂O₃ (ore-derived) .
- Process Optimization : For brine-derived LiOH, implement ion-exchange membranes to reduce Na⁺ (<0.05 wt.%) and K⁺ (<0.01 wt.%) .
- Validation : Cross-validate ICP-AES (GB/T 11064.16-2023) and ion chromatography for anion quantification .
Q. What methodologies enable precise control of this compound’s crystallinity for CO₂ capture applications?
- Methodological Answer :
- Crystallization Tuning : Adjust cooling rates during crystallization (e.g., 0.5°C/min for >100 µm crystals) to enhance surface area and CO₂ uptake kinetics .
- In-situ Monitoring : Use FBRM (Focused Beam Reflectance Measurement) to track particle size distribution during synthesis .
- Performance Testing : Conduct TGA-MS under 10% CO₂/N₂ to quantify adsorption capacity (theoretical: 0.92 g CO₂/g LiOH) .
Q. How can researchers mitigate alkaline degradation of polymer electrolytes when using this compound as a pH regulator?
- Methodological Answer :
- Buffering Agents : Incorporate zwitterionic additives (e.g., sulfobetaine) to stabilize pH at 7–9 without OH⁻ liberation .
- Nanoconfinement : Encapsulate LiOH·H₂O in mesoporous SiO₂ (pore size: 4–6 nm) to limit direct contact with polymers .
- Accelerated Aging Tests : Expose composites to 85°C/85% RH for 500 hours; monitor mechanical integrity via DMA .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
